3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

• CAS: 104147-32-2

Core Science & Biosynthesis

Technical Guide: Physicochemical Properties of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core physicochemical properties of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, a fluorinated aromatic amine of significant interest in the development of novel agrochemicals and pharmaceuticals.[1] The unique substitution pattern of this compound, featuring two chlorine atoms and a tetrafluoroethoxy group on the aniline scaffold, imparts distinct chemical characteristics that are critical for its application in synthesis and biological activity. This document summarizes key quantitative data, outlines detailed experimental protocols for the determination of these properties, and presents a visual representation of its synthesis pathway.

Chemical Identity and Structure

• IUPAC Name: 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)benzenamine[1][2]

• CAS Number: 104147-32-2[1][2]

• Molecular Formula: C₈H₅Cl₂F₄NO[1][2]

• Molecular Weight: 278.03 g/mol

• Chemical Structure:

  • SMILES: Nc1cc(Cl)c(OC(F)(F)C(F)F)c(Cl)c1

  • InChI: InChI=1S/C8H5Cl2F4NO/c9-4-1-3(15)2-5(10)6(4)16-8(13,14)7(11)12/h1-2,7H,15H2

Physicochemical Properties

The physicochemical properties of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline are crucial for understanding its behavior in various chemical and biological systems. The following table summarizes the available quantitative data for this compound.

Property	Value
Appearance	White to off-white crystalline solid[1]
Melting Point	72-76 °C[1]
Boiling Point	305 °C
Density	1.558 g/cm³
pKa	1.82 ± 0.10 (Predicted)
Water Solubility	Insoluble[1]
Solubility in Organic Solvents	Soluble in THF, DCM[1]
Flash Point	138 °C

Experimental Protocols

Melting Point Determination (Capillary Method)

This protocol describes a standard method for determining the melting point of a crystalline solid.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Thermometer (calibrated)

• Mortar and pestle

Procedure:

• Sample Preparation: A small amount of the crystalline 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline is finely ground using a mortar and pestle.

• Capillary Loading: The open end of a capillary tube is pressed into the powdered sample. The tube is then inverted and tapped gently to pack the solid into the sealed end. This process is repeated until a sample height of 2-3 mm is achieved.

• Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point apparatus, adjacent to the thermometer.

• Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the expected melting point. The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

• Observation: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire sample has melted is recorded as the end of the melting range.

Boiling Point Determination (Thiele Tube Method)

This protocol outlines a common method for determining the boiling point of a liquid at atmospheric pressure.

Apparatus:

• Thiele tube

• High-boiling point oil (e.g., mineral oil)

• Thermometer (calibrated)

• Small test tube

• Capillary tube (sealed at one end)

• Bunsen burner or heating mantle

Procedure:

• Sample Preparation: A small amount of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline is placed in the small test tube.

• Capillary Insertion: A capillary tube is placed, sealed end up, into the test tube containing the sample.

• Apparatus Assembly: The test tube is attached to the thermometer, ensuring the sample is level with the thermometer bulb. This assembly is then clamped inside a Thiele tube filled with high-boiling point oil, ensuring the oil level is above the side arm.

• Heating: The Thiele tube is gently heated at the side arm.

• Observation: As the temperature rises, a steady stream of bubbles will emerge from the open end of the capillary tube. The heating is then discontinued.

• Boiling Point Reading: The temperature is recorded at the moment the bubbling stops and the liquid just begins to enter the capillary tube. This temperature is the boiling point of the substance.

pKa Determination (Spectrophotometric Method)

This protocol describes a method for determining the acid dissociation constant (pKa) of a compound by measuring its absorbance at different pH values.

Apparatus:

• UV-Vis spectrophotometer

• pH meter (calibrated)

• Quartz cuvettes

• Volumetric flasks and pipettes

• Buffer solutions of varying known pH

Procedure:

• Stock Solution Preparation: A stock solution of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline is prepared in a suitable solvent (e.g., methanol or DMSO) and then diluted in a series of buffer solutions to cover a range of pH values around the expected pKa.

• Spectra Acquisition: The UV-Vis absorption spectrum of the compound is recorded in each buffer solution. The spectra of the fully protonated (acidic) and fully deprotonated (basic) forms of the aniline are determined.

• Data Analysis: The absorbance at a wavelength where the protonated and deprotonated forms have different extinction coefficients is measured for each pH.

• pKa Calculation: The pKa is calculated using the Henderson-Hasselbalch equation, often by plotting the log of the ratio of the concentrations of the deprotonated and protonated forms against pH. The pKa is the pH at which the concentrations of the two forms are equal.

Water Solubility Determination (Shake-Flask Method)

This protocol outlines a standard method for determining the solubility of a poorly water-soluble compound.

Apparatus:

• Shaking incubator or orbital shaker

• Centrifuge

• Analytical balance

• HPLC or UV-Vis spectrophotometer

• Vials with screw caps

Procedure:

• Sample Preparation: An excess amount of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline is added to a known volume of distilled water in a vial.

• Equilibration: The vial is sealed and placed in a shaking incubator at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: The suspension is centrifuged to separate the undissolved solid from the saturated aqueous solution.

• Quantification: A known volume of the clear supernatant is carefully removed and diluted. The concentration of the dissolved compound is determined using a suitable analytical method, such as HPLC or UV-Vis spectrophotometry, against a pre-prepared calibration curve.

• Solubility Calculation: The solubility is expressed in units such as mg/L or mol/L.

Synthesis Pathway

The synthesis of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline typically proceeds via the reaction of 2,6-dichloro-4-aminophenol with tetrafluoroethylene.[3] The following diagram illustrates the workflow of this synthesis.

Caption: Synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

Applications and Significance

3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline is a valuable intermediate in the synthesis of advanced agrochemicals, particularly next-generation herbicides and fungicides.[1] The presence of both chloro and tetrafluoroethoxy groups contributes to enhanced biological activity and favorable environmental profiles of the final products.[1] Furthermore, its electron-withdrawing properties make it a useful building block in pharmaceutical synthesis for the creation of bioactive molecules.[1] The stability and controlled reactivity of this compound allow for precise molecular engineering in both agricultural and medicinal chemistry research.[1]

References

• 1. Manufacturer Supply 3, 5-Dichloro-4- (1, 1, 2, 2-tetrafluoroethoxy) Aniline 104147-32-2 - 3 5-Dichloro-4- (1 1 2 2-tetrafluoroethoxy) and 1 1 2 2-tetrafluoroethoxy) Benzenamine; [jsxinsu.en.made-in-china.com]
• 2. CAS 104147-32-2: 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy… [cymitquimica.com]
• 3. 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline synthesis - chemicalbook [chemicalbook.com]

Spectroscopic and Synthetic Insights into 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline is a fluorinated aromatic amine with potential applications in the development of novel pharmaceuticals and agrochemicals. Its unique substitution pattern, featuring two chlorine atoms and a tetrafluoroethoxy group, imparts distinct physicochemical properties that are of interest in medicinal and materials chemistry. This technical guide provides a summary of available spectral data, detailed experimental protocols for its characterization, and an overview of its synthesis.

Spectral Data

Compound Identification

Parameter	Value
CAS Number	104147-32-2
Molecular Formula	C₈H₅Cl₂F₄NO
IUPAC Name	3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline
Molecular Weight	278.03 g/mol

Predicted Mass Spectrometry Data

Disclaimer: The following mass spectrometry data is predicted and has not been experimentally verified.

Adduct	m/z
[M+H]⁺	277.9757
[M+Na]⁺	299.9577
[M-H]⁻	275.9612

Note: 'm/z' represents the mass-to-charge ratio.

Experimental Protocols

Specific experimental protocols for the spectral analysis of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline are not detailed in publicly accessible literature. However, the following general procedures are standard for the analysis of solid organic compounds and are applicable for obtaining NMR, Mass, and IR spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Dissolve 5-20 mg of the solid compound in approximately 0.6-0.8 mL of a suitable deuterated solvent (e.g., Chloroform-d, DMSO-d₆). The choice of solvent should ensure complete dissolution and minimal interference with the analyte's signals.

• Internal Standard : An internal standard, such as tetramethylsilane (TMS), is typically added to the solvent by the manufacturer to provide a reference point (0 ppm) for the chemical shifts.

• Data Acquisition : Transfer the solution to a 5 mm NMR tube. Place the tube in the NMR spectrometer and acquire the ¹H, ¹³C, and ¹⁹F NMR spectra. Standard acquisition parameters for each nucleus should be employed, with adjustments to the number of scans to achieve an adequate signal-to-noise ratio.

Mass Spectrometry (MS)

• Sample Introduction : Introduce a small amount of the solid sample directly into the ion source of the mass spectrometer.

• Ionization : Employ a suitable ionization technique, such as Electron Ionization (EI) or Electrospray Ionization (ESI), to generate gas-phase ions of the analyte.

• Mass Analysis : The generated ions are then separated based on their mass-to-charge ratio (m/z) by the mass analyzer.

• Detection : A detector records the abundance of each ion at a specific m/z value, generating the mass spectrum.

Infrared (IR) Spectroscopy

• Sample Preparation (KBr Pellet Method) : Grind a small amount (1-2 mg) of the solid sample with approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Pellet Formation : Place the powder in a pellet press and apply pressure to form a thin, transparent KBr pellet.

• Data Acquisition : Place the KBr pellet in the sample holder of the IR spectrometer and record the spectrum. A background spectrum of a pure KBr pellet should be acquired and subtracted from the sample spectrum.

Synthesis Workflow

The synthesis of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline typically involves the reaction of 4-amino-2,6-dichlorophenol with tetrafluoroethylene.[1] A generalized workflow for this synthesis is depicted below.

Caption: Synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

Signaling Pathways and Logical Relationships

There is no publicly available information detailing the involvement of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline in specific biological signaling pathways. Research in this area would be necessary to elucidate its mechanism of action and potential therapeutic or herbicidal effects.

The logical relationship in the experimental workflow follows a standard sequence for the characterization of a novel chemical compound.

Caption: Standard workflow for chemical compound characterization.

References

• 1. 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectroscopy of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline. Due to the absence of publicly available experimental spectra for this specific compound, this document leverages established NMR prediction principles and comparative data from analogous structures to offer a robust interpretation of its expected spectral features.

Predicted NMR Spectral Data

The chemical shifts in NMR spectroscopy are highly sensitive to the electronic environment of the nuclei. For 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, the electron-donating amino group, the electron-withdrawing chloro groups, and the strongly electron-withdrawing tetrafluoroethoxy group all significantly influence the spectral output. The molecule possesses a plane of symmetry, simplifying the expected spectra by rendering the protons and carbons on opposite sides of the C1-C4 axis chemically equivalent.

Predicted ¹H NMR Spectral Data

The predicted proton NMR data is summarized in the table below. The predictions are based on additive substituent effects on a benzene ring, with benzene's chemical shift taken as a baseline of 7.26 ppm.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Notes
H-2, H-6 (Aromatic)	~6.7 - 7.0	Singlet (s) or narrow multiplet	-	Due to molecular symmetry, these two protons are chemically equivalent. Their signal is expected to be a singlet.
-NH₂ (Amine)	~3.5 - 4.5	Broad Singlet (br s)	-	Chemical shift is highly dependent on solvent, concentration, and temperature. The signal is often broad due to quadrupole broadening and exchange.
-OCHF₂- (Ethoxy)	~6.0 - 6.5	Triplet (t)	²JHF ≈ 50-55 Hz	This proton is coupled to the two adjacent fluorine atoms, resulting in a triplet.
-CF₂H (Ethoxy)	~5.8 - 6.3	Triplet of triplets (tt)	²JHF ≈ 50-55 Hz, ³JHH ≈ 3-5 Hz	This proton is coupled to the two geminal fluorine atoms (large coupling) and the vicinal proton on the adjacent carbon (small coupling).

Predicted ¹³C NMR Spectral Data

The predicted carbon-13 NMR data is detailed below. These predictions are based on the additive effects of the substituents on the baseline chemical shift of benzene (128.5 ppm). The tetrafluoroethoxy group is strongly electron-withdrawing, which will significantly impact the chemical shifts of the aromatic carbons.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity (due to C-F coupling)	Predicted Coupling Constant (J, Hz)	Notes
C-1	~145 - 150	Singlet (s)	-	Carbon bearing the amino group.
C-2, C-6	~115 - 120	Singlet (s)	-	Equivalent carbons ortho to the amino group.
C-3, C-5	~128 - 133	Singlet (s)	-	Equivalent carbons bearing the chloro groups.
C-4	~135 - 140	Triplet (t)	²JCF ≈ 20-30 Hz	Carbon bearing the tetrafluoroethoxy group, coupled to the two fluorine atoms on the adjacent carbon.
-OCHF₂-	~110 - 115	Triplet (t)	¹JCF ≈ 240-260 Hz	Carbon of the difluoromethyl group, showing a large one-bond coupling to the two attached fluorine atoms.
-CF₂H	~105 - 110	Triplet (t)	¹JCF ≈ 240-260 Hz	Carbon of the difluoromethyl group, with a large one-bond coupling to its attached fluorine atoms.

Experimental Protocols

The following provides a detailed methodology for acquiring high-quality ¹H and ¹³C NMR spectra for 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

Sample Preparation

• Compound Purity : Ensure the sample is of high purity (>95%) to avoid interference from impurities in the spectra.

• Solvent Selection : Choose a suitable deuterated solvent in which the compound is soluble. Chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆) are common choices for anilines.

• Concentration : Prepare a solution with a concentration of 5-10 mg of the compound in 0.5-0.7 mL of the deuterated solvent.

• Standard : Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (0 ppm).

• Filtration : Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube to remove any particulate matter.

¹H NMR Acquisition Parameters (400 MHz Spectrometer)

• Pulse Program : A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Spectral Width : 12-16 ppm, centered around 6 ppm.

• Acquisition Time : 2-4 seconds.

• Relaxation Delay : 1-2 seconds. A longer delay (5-10 s) may be necessary for quantitative measurements.

• Number of Scans : 8-16 scans, depending on the sample concentration.

• Temperature : 298 K (25 °C).

¹³C NMR Acquisition Parameters (100 MHz Spectrometer)

• Pulse Program : A proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments) to provide a spectrum with singlets for each carbon.

• Spectral Width : 200-240 ppm, centered around 120 ppm.

• Acquisition Time : 1-2 seconds.

• Relaxation Delay : 2-5 seconds. Quaternary carbons and carbons in the fluorinated group may have longer relaxation times.

• Number of Scans : 1024-4096 scans, as ¹³C has a low natural abundance and sensitivity.

• Temperature : 298 K (25 °C).

Visualizations

Molecular Structure and NMR Assignments

The following diagram illustrates the structure of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline with labels for the unique proton and carbon environments corresponding to the data tables.

Caption: Molecular structure of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline with atom numbering.

NMR Analysis Workflow

The following diagram illustrates the logical workflow for the NMR analysis of the target compound.

Caption: Logical workflow for the NMR analysis of an organic compound.

In-Depth Technical Guide to the ¹⁹F NMR Analysis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the anticipated ¹⁹F Nuclear Magnetic Resonance (NMR) analysis of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline. The document details the theoretical basis for the expected spectral features, outlines detailed experimental protocols for data acquisition and analysis, and presents the predicted data in a structured format. This guide is intended to serve as a valuable resource for researchers in the fields of medicinal chemistry, materials science, and agrochemical development where fluorinated compounds are of significant interest.

Introduction

3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline is a fluorinated aromatic amine with potential applications as a building block in the synthesis of novel pharmaceuticals and agrochemicals. The incorporation of the tetrafluoroethoxy group can significantly modulate the physicochemical properties of the parent aniline, including its lipophilicity, metabolic stability, and binding interactions with biological targets. ¹⁹F NMR spectroscopy is an exceptionally sensitive and informative technique for the characterization of such fluorinated molecules. Its high natural abundance (100%) and large chemical shift dispersion make it an ideal tool for structural elucidation and purity assessment. This guide will delve into the expected ¹⁹F NMR characteristics of this specific aniline derivative.

Predicted ¹⁹F NMR Spectral Data

Due to the absence of specific experimental ¹⁹F NMR data for 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline in the public domain, the following spectral parameters are predicted based on established principles of ¹⁹F NMR spectroscopy and data from structurally related compounds.

The tetrafluoroethoxy group (-O-CF₂-CF₂-H) will give rise to two distinct fluorine signals in the ¹⁹F NMR spectrum, corresponding to the two non-equivalent difluoromethylene (-CF₂-) groups. These are designated as Fᵃ (adjacent to the oxygen atom) and Fᵇ (adjacent to the terminal hydrogen).

Table 1: Predicted ¹⁹F NMR Chemical Shifts and Coupling Constants

Position	Predicted Chemical Shift (δ) ppm	Predicted Multiplicity	Predicted Coupling Constants (J) in Hz
Fᵃ (-OCF₂ CF₂H)	-85 to -95	Triplet of Triplets (tt)	²J(Fᵃ-Fᵇ) ≈ 5-15 Hz, ⁴J(Fᵃ-H) ≈ 2-5 Hz
Fᵇ (-OCF₂F₂ H)	-135 to -145	Doublet of Triplets (dt)	²J(Fᵇ-Fᵃ) ≈ 5-15 Hz, ²J(Fᵇ-H) ≈ 50-60 Hz

Note: Chemical shifts are referenced to CFCl₃ (0 ppm). The exact chemical shifts will be influenced by the solvent and the electronic effects of the dichlorinated aniline ring.

The chemical shift of Fᵃ is expected to be downfield (less negative) compared to Fᵇ due to the deshielding effect of the adjacent oxygen atom. The dichlorinated aniline ring, with its electron-withdrawing chloro substituents and electron-donating amino group, will exert a net electronic effect on the tetrafluoroethoxy group, influencing the precise chemical shift values.

The multiplicity of the signals is determined by the spin-spin coupling between the fluorine nuclei and the terminal proton of the ethoxy group.

• Fᵃ will be split into a triplet by the two adjacent Fᵇ nuclei (²J(Fᵃ-Fᵇ)) and each peak of this triplet will be further split into a triplet by the terminal proton (⁴J(Fᵃ-H)), resulting in a triplet of triplets.

• Fᵇ will be split into a triplet by the two adjacent Fᵃ nuclei (²J(Fᵇ-Fᵃ)) and each peak of this triplet will be further split into a doublet by the geminal proton (²J(Fᵇ-H)), resulting in a doublet of triplets.

Experimental Protocols

To obtain high-quality ¹⁹F NMR data for 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, the following experimental protocols are recommended.

Sample Preparation

• Solvent Selection: Choose a deuterated solvent that provides good solubility for the compound and has a minimal residual solvent signal in the region of interest. Chloroform-d (CDCl₃), acetone-d₆, or dimethyl sulfoxide-d₆ (DMSO-d₆) are common choices.

• Concentration: Prepare a solution with a concentration of 5-20 mg of the compound in 0.6-0.7 mL of the chosen deuterated solvent. For quantitative analysis, a precisely weighed sample and the addition of an internal standard with a known ¹⁹F signal (e.g., trifluorotoluene) are necessary.

• Filtration: To ensure a homogeneous magnetic field, filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube. This removes any particulate matter that could degrade spectral resolution.

• Degassing (Optional): For high-resolution experiments or samples containing paramagnetic impurities, degassing the sample by several freeze-pump-thaw cycles can improve spectral quality.

¹⁹F NMR Data Acquisition

The following parameters are suggested for a standard 1D ¹⁹F NMR experiment. Optimization may be required based on the specific instrument and sample.

Table 2: Suggested ¹⁹F NMR Acquisition Parameters

Parameter	Recommended Value
Spectrometer Frequency	≥ 376 MHz
Pulse Program	Standard 1D ¹⁹F with proton decoupling
Spectral Width	-50 to -180 ppm (or wider to ensure all signals are captured)
Acquisition Time	1-2 seconds
Relaxation Delay (D1)	2-5 seconds (or 5 x T₁ for quantitative analysis)
Number of Scans	16-64 (adjust for desired signal-to-noise ratio)
Temperature	298 K (25 °C)

2D ¹⁹F NMR Experiments for Structural Confirmation

To unambiguously assign the fluorine signals and confirm the structure, the following 2D NMR experiments are highly recommended.

• ¹⁹F-¹⁹F COSY (Correlation Spectroscopy): This experiment will show a cross-peak between the Fᵃ and Fᵇ signals, confirming their scalar coupling relationship.

• ¹⁹F-¹H HSQC (Heteronuclear Single Quantum Coherence): This experiment will correlate the Fᵇ signal with the terminal proton of the tetrafluoroethoxy group, confirming the ²J(Fᵇ-H) coupling.

• ¹⁹F-¹H HMBC (Heteronuclear Multiple Bond Correlation): This experiment can reveal long-range couplings, such as the ⁴J(Fᵃ-H) coupling, and potentially couplings between the fluorine nuclei and the aromatic protons.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the complete ¹⁹F NMR analysis of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

Caption: Workflow for the ¹⁹F NMR analysis of the target compound.

Signaling Pathways and Logical Relationships

While this compound is a synthetic building block and not directly involved in a known biological signaling pathway, its analysis follows a logical progression of experiments to elucidate its structure. The following diagram illustrates the relationship between the different NMR experiments and the structural information they provide.

Caption: Relationship between NMR experiments and structural information.

Conclusion

The ¹⁹F NMR analysis of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline is a powerful method for its structural characterization and purity assessment. This guide provides a robust theoretical framework and practical experimental protocols to aid researchers in obtaining and interpreting high-quality ¹⁹F NMR data for this and structurally related fluorinated molecules. The predicted spectral parameters, along with the detailed workflows, will facilitate the unambiguous identification and further development of this promising chemical entity.

Mass Spectrometry Fragmentation of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation pathways of the industrial chemical 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline. Due to the absence of publicly available experimental mass spectral data for this specific compound, this guide synthesizes established fragmentation principles of aromatic amines, halogenated compounds, and fluoroalkoxy ethers to propose a comprehensive fragmentation scheme. This information is intended to aid researchers in compound identification, structural elucidation, and the development of analytical methods.

Molecular Structure and Properties

• IUPAC Name: 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

• Chemical Formula: C₈H₅Cl₂F₄NO[1][2]

• Monoisotopic Mass: 276.96844 Da[1]

• Synonyms: 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)benzenamine

The structure of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline incorporates a dichlorinated aniline core with a tetrafluoroethoxy substituent. This unique combination of functional groups dictates a complex and informative fragmentation pattern under mass spectrometric analysis.

Proposed Electron Ionization Mass Spectrometry (EI-MS) Fragmentation Pathways

Upon electron ionization, the molecule is expected to form a molecular ion ([M]⁺˙) with a characteristic isotopic pattern due to the presence of two chlorine atoms. The fragmentation of this molecular ion is predicted to proceed through several key pathways, initiated by cleavages at the ether linkage and within the tetrafluoroethoxy group, as well as transformations of the aniline moiety.

A central fragmentation mechanism for aryl ethers is the cleavage of the C-O bond.[3][4] For aromatic amines, a stable molecular ion is often observed, with subsequent fragmentation sometimes involving the loss of small neutral molecules.[5][6]

The proposed fragmentation pathways are visualized in the following diagram:

References

• 1. pubchemlite.lcsb.uni.lu [pubchemlite.lcsb.uni.lu]
• 2. pschemicals.com [pschemicals.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. scribd.com [scribd.com]
• 5. benchchem.com [benchchem.com]
• 6. chemistry.miamioh.edu [chemistry.miamioh.edu]

An In-depth Technical Guide to the Crystal Structure of a 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline Derivative

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the crystal structure of a derivative of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, specifically N-[3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl]-2,6-difluorobenzamide. The inclusion of the 2,6-difluorobenzamide moiety offers valuable insights into the conformational properties and intermolecular interactions of the core aniline structure, which is of significant interest in the development of novel agrochemicals and pharmaceuticals.

Physicochemical Properties

The subject compound, 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, is an aromatic amine featuring a benzene ring substituted with two chlorine atoms and a tetrafluoroethoxy group.[1] This substitution pattern, particularly the fluorinated ether group, can confer unique properties such as enhanced metabolic stability and increased lipophilicity, which are desirable in drug and agrochemical design.[1] While the crystal structure of the parent aniline is not publicly available, the analysis of the N-[3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl]-2,6-difluorobenzamide derivative provides critical structural information.

Crystallographic Data

The crystal structure of N-[3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl]-2,6-difluorobenzamide was determined by single-crystal X-ray diffraction. The key crystallographic data and refinement parameters are summarized in the tables below.[2]

Table 1: Crystal Data and Structure Refinement [2]

Parameter	Value
Empirical Formula	C₁₅H₇Cl₂F₆NO₂
Formula Weight (Mᵣ)	418.12
Crystal System	Orthorhombic
Space Group	Pbca
Unit Cell Dimensions
a (Å)	9.426 (2)
b (Å)	15.568 (4)
c (Å)	22.601 (6)
Volume (ų)	3316.7 (15)
Z	8
Radiation type	Mo Kα
Wavelength (Å)	0.71073
Temperature (K)	298
Crystal size (mm)	0.16 × 0.12 × 0.10

Table 2: Data Collection and Refinement Details [2]

Parameter	Value
Diffractometer	Bruker SMART APEX CCD
Absorption Correction	Multi-scan (SADABS)
Tmin, Tmax	0.929, 0.955
Measured Reflections	16415
Independent Reflections	2916
Reflections with I > 2σ(I)	2111
Rint	0.075
R[F² > 2σ(F²)]	0.084
wR(F²)	0.253
S (Goodness-of-fit)	1.06
Parameters	254
Restraints	35
Δρmax, Δρmin (e Å⁻³)	0.54, -0.41

Molecular and Crystal Structure Insights

In the crystal structure of the derivative, the conformation of the N—H and C=O bonds in the amide linkage are oriented anti to each other.[2] A significant feature of the molecular geometry is the dihedral angle of 78.6° between the two phenyl rings, indicating a substantial twist.[2] This conformation is influenced by the steric hindrance of the substituents on both aromatic rings.

The crystal packing is stabilized by intermolecular N—H···O hydrogen bonds, a common and significant interaction in amide-containing structures.[2]

Experimental Protocols

Synthesis of N-[3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl]-2,6-difluorobenzamide [2]

To a stirred solution of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline (5 mmol) and 2,6-dichlorobenzoyl chloride (5 mmol) in dry dichloromethane (20 ml) at 275–277 K, triethylamine (6 mmol) was added dropwise. The reaction mixture was then processed to isolate the final product.

Single-Crystal X-ray Diffraction [2]

A suitable single crystal of the compound was mounted on a Bruker SMART APEX CCD diffractometer. Data was collected at 298 K using graphite-monochromated Mo Kα radiation. The structure was solved and refined using standard crystallographic software packages. All hydrogen atoms attached to carbon were refined using a riding model.

Visualizations

Experimental Workflow for Crystal Structure Determination

Caption: Workflow for the synthesis and crystal structure determination.

Molecular Structure of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

Caption: 2D representation of the core aniline molecule.

References

• 1. Crystallography Open Database: Search results [qiserver.ugr.es]
• 2. N-[3,5-Dichloro-4-(1,1,2,2-tetra­fluoro­eth­oxy)phen­yl]-2,6-difluoro­benzamide - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Solubility Profile of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide addresses the solubility of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, a key intermediate in the pharmaceutical and agrochemical industries. Due to a lack of publicly available quantitative solubility data for this specific compound, this document provides a comprehensive overview of its qualitative solubility and presents a detailed, standardized experimental protocol for determining its solubility in various organic solvents. This guide is intended to equip researchers with the necessary framework to generate precise and reproducible solubility data, which is critical for process development, formulation, and regulatory filings.

Introduction

3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline is a substituted aniline derivative with significant potential in the synthesis of novel therapeutic agents and crop protection chemicals. Its unique molecular structure, featuring both chloro and tetrafluoroethoxy groups, imparts distinct physicochemical properties that influence its behavior in solution. A thorough understanding of its solubility in a range of organic solvents is fundamental for its effective application in synthetic chemistry, purification processes, and formulation development.

Solubility Data

A comprehensive search of scientific literature and chemical databases did not yield specific quantitative solubility data for 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline. However, qualitative information is available.

Table 1: Qualitative Solubility of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

Solvent System	Solubility	Source
Organic Solvents (general)	Soluble	[1]
Tetrahydrofuran (THF)	Soluble	[1]
Dichloromethane (DCM)	Soluble	[1]
Water	Insoluble	[1]

Note: The term "soluble" is qualitative and does not provide information on the extent of solubility.

For context, aniline, the parent compound, is soluble in common organic solvents like alcohol, ether, and benzene.[2] Its solubility in water is limited, approximately 3.6 g/L at 25°C, and is pH-dependent.[3] The substituted derivative, 3,5-dichloroaniline, is soluble in alcohol, ether, benzene, and chloroform, but insoluble in water.[4] These trends suggest that 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline is likely to exhibit good solubility in a range of common organic solvents. However, empirical determination is necessary for quantitative assessment.

Experimental Protocol for Solubility Determination: The Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the thermodynamic solubility of a compound.[5] The following protocol provides a detailed methodology for determining the solubility of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline in various organic solvents.

3.1. Materials and Equipment

• 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline (analytical standard)

• Selected organic solvents (e.g., methanol, ethanol, acetone, acetonitrile, ethyl acetate, toluene, hexane) of appropriate purity

• Analytical balance

• Scintillation vials or flasks with airtight seals

• Constant temperature shaker bath or incubator

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or Gas Chromatography (GC) system

• Vortex mixer

3.2. Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline to a series of vials, each containing a known volume of a specific organic solvent. The presence of undissolved solid at the end of the equilibration period is essential to ensure saturation.[5]

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath, typically set at 25°C (or other relevant temperatures for specific applications).

  • Agitate the samples for a predetermined period (e.g., 24-72 hours) to ensure that equilibrium is reached. The time required for equilibration should be determined experimentally by taking measurements at different time points until the concentration of the solute in the solution remains constant.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature to allow the excess solid to settle.

  • Carefully withdraw a sample from the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter into a clean vial to remove any undissolved solid particles.

• Analysis:

  • Accurately dilute the filtered sample with a suitable solvent to a concentration within the calibrated range of the analytical instrument.

  • Analyze the diluted sample using a validated HPLC or GC method to determine the concentration of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

  • Prepare a calibration curve using standard solutions of known concentrations to quantify the analyte in the samples.

• Data Reporting:

  • Calculate the solubility as the average of at least three independent measurements.

  • Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the solubility of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline using the shake-flask method.

Caption: Workflow for Shake-Flask Solubility Determination.

Conclusion

While quantitative solubility data for 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline in organic solvents is not currently available in the public domain, this technical guide provides a robust experimental framework for its determination. The shake-flask method, as detailed in this document, offers a reliable approach for generating the precise and reproducible data essential for advancing research and development involving this compound. The provided protocol and workflow diagram serve as valuable resources for scientists and researchers in the pharmaceutical and agrochemical sectors.

References

• 1. Manufacturer Supply 3, 5-Dichloro-4- (1, 1, 2, 2-tetrafluoroethoxy) Aniline 104147-32-2 - 3 5-Dichloro-4- (1 1 2 2-tetrafluoroethoxy) and 1 1 2 2-tetrafluoroethoxy) Benzenamine; [jsxinsu.en.made-in-china.com]
• 2. The Solubility of Aniline_Chemicalbook [chemicalbook.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. 3,5-Dichloroaniline | C6H5Cl2N | CID 12281 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Physicochemical Properties of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

This technical guide provides a comprehensive overview of the boiling and melting points of the chemical compound 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline. It is intended for researchers, scientists, and professionals in the fields of drug development and agrochemical synthesis, where this compound serves as a key intermediate.[1] This document presents available physical property data, details the experimental methodologies for their determination, and illustrates the relationship between the compound's structure and its physical state transitions.

Core Physicochemical Data

The physical properties of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, such as its melting and boiling points, are crucial for its handling, purification, and application in further chemical syntheses. The available data for these properties are summarized below.

Physical Property	Value	Data Type
Melting Point	72-76°C	Experimental[1]
Boiling Point	305°C	Predicted[2]

Note: The boiling point is a predicted value and should be confirmed by experimental analysis.

Structural and Physicochemical Relationship

The melting and boiling points of a compound are intrinsically linked to its molecular structure. The diagram below illustrates the conceptual relationship between the structural features of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline and its observed phase transitions.

Figure 1: Relationship between Molecular Structure and Physical Properties.

Experimental Protocols

Accurate determination of melting and boiling points is fundamental for the characterization of a chemical compound. The following are detailed methodologies for these key experiments.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid can be determined with high precision using the capillary method.[3] This technique is widely adopted for its accuracy and the small sample size required.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Mortar and pestle

• Spatula

• Watch glass

Procedure:

• Sample Preparation: A small amount of the crystalline 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline is placed on a watch glass and finely powdered using a mortar and pestle.[4]

• Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered sample. The tube is then inverted and tapped gently to pack the sample into the sealed end. The packed sample height should be approximately 2-3 mm.[4]

• Measurement:

  • The packed capillary tube is inserted into the heating block of the melting point apparatus.

  • The apparatus is heated at a rapid rate initially to approach the expected melting point.

  • When the temperature is within 15-20°C of the expected melting point, the heating rate is reduced to 1-2°C per minute to ensure thermal equilibrium.[4]

  • The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range.

  • The temperature at which the entire sample becomes a clear liquid is recorded as the end of the melting range.

• Purity Assessment: A sharp melting range (typically 0.5-2°C) is indicative of a high-purity compound.

Boiling Point Determination (Thiele Tube Method)

For the determination of the boiling point, the Thiele tube method is a common and effective technique that requires a minimal amount of the substance.[5]

Apparatus:

• Thiele tube

• High-boiling point oil (e.g., mineral oil or silicone oil)

• Thermometer

• Small test tube

• Capillary tube (sealed at one end)

• Bunsen burner or heating mantle

Procedure:

• Sample Preparation: A small amount (a few milliliters) of the liquid sample is placed into the small test tube. If the compound is solid at room temperature, it must first be melted.

• Assembly:

  • A capillary tube, sealed at one end, is placed open-end down into the small test tube containing the sample.

  • The small test tube is attached to a thermometer using a rubber band or wire, ensuring the sample is level with the thermometer bulb.

  • The entire assembly is then placed into the Thiele tube containing the heating oil, ensuring the sample is immersed.[5]

• Measurement:

  • The side arm of the Thiele tube is gently heated, allowing convection currents to ensure uniform temperature distribution in the oil bath.[5]

  • As the temperature rises, air trapped in the capillary tube will expand and exit as a slow stream of bubbles.

  • Heating is continued until a continuous and rapid stream of bubbles emerges from the capillary tube. This indicates that the vapor pressure of the sample has overcome the atmospheric pressure.

  • The heat source is then removed, and the apparatus is allowed to cool slowly.

  • The temperature at which the bubbling stops and the liquid just begins to be drawn back into the capillary tube is recorded as the boiling point.[5][6]

Conclusion

This guide has detailed the available melting and predicted boiling point data for 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline. The provided experimental protocols offer standardized methods for the verification of these crucial physicochemical properties, which are essential for the compound's application in research and development within the pharmaceutical and agrochemical industries.

References

• 1. Manufacturer Supply 3, 5-Dichloro-4- (1, 1, 2, 2-tetrafluoroethoxy) Aniline 104147-32-2 - 3 5-Dichloro-4- (1 1 2 2-tetrafluoroethoxy) and 1 1 2 2-tetrafluoroethoxy) Benzenamine; [jsxinsu.en.made-in-china.com]
• 2. 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline CAS#: 104147-32-2 [m.chemicalbook.com]
• 3. westlab.com [westlab.com]
• 4. m.youtube.com [m.youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Video: Boiling Points - Concept [jove.com]

An In-depth Technical Guide to the pKa of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

For researchers, scientists, and drug development professionals, understanding the acid dissociation constant (pKa) of a molecule is fundamental to predicting its behavior in various chemical and biological systems. This technical guide provides a comprehensive overview of the pKa value of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, including its predicted value, the factors influencing it, and detailed experimental protocols for its determination.

Physicochemical Properties and Predicted pKa

3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline is a halogenated aromatic amine with the chemical formula C8H5Cl2F4NO.[1][2][3][4] Its structure, characterized by the presence of two chlorine atoms and a tetrafluoroethoxy group on the aniline ring, significantly influences its electronic properties and, consequently, its basicity.

The pKa of an aniline derivative refers to the acidity of its conjugate acid, the anilinium ion. A lower pKa value indicates a weaker base. The presence of electron-withdrawing groups on the aromatic ring decreases the electron density on the nitrogen atom, making it less available to accept a proton and thus lowering the pKa.[5][6]

Predicted pKa Value

Compound	Predicted pKa	Prediction Method
3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline	1.82 ± 0.10	Not Specified

Data sourced from ChemicalBook.[7]

This predicted low pKa value is attributed to the strong electron-withdrawing effects of the two chlorine atoms and the tetrafluoroethoxy group. These substituents significantly reduce the basicity of the aniline nitrogen. It is important to note that while predictive models are useful, experimental verification is crucial for obtaining an accurate pKa value.[8][9][10][11][12]

Experimental Determination of pKa

For a definitive determination of the pKa value, experimental methods are essential. The two most common and reliable techniques for measuring the pKa of aromatic amines are potentiometric titration and UV-Vis spectrophotometry.[13][14][15]

Potentiometric Titration

Potentiometric titration is a highly accurate method for determining pKa values.[14][16] It involves the gradual addition of a titrant (an acid or a base) to a solution of the analyte while monitoring the pH with a calibrated electrode. The pKa is determined from the inflection point of the resulting titration curve.[16][17]

Detailed Experimental Protocol:

• Preparation of Solutions:

  • Prepare a standard solution of the analyte, 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, at a known concentration (e.g., 0.01 M) in a suitable solvent. Due to the compound's low aqueous solubility, a co-solvent system, such as ethanol-water or acetonitrile-water, may be necessary.[18][19]

  • Prepare standardized solutions of a strong acid (e.g., 0.1 M HCl) and a strong base (e.g., 0.1 M NaOH).

  • Prepare a background electrolyte solution (e.g., 0.1 M KCl) to maintain constant ionic strength.[20]

• Calibration of the pH Electrode:

  • Calibrate the pH meter and electrode using at least two standard buffer solutions that bracket the expected pKa range.

• Titration Procedure:

  • Pipette a known volume of the analyte solution into a thermostatted titration vessel.

  • Add the background electrolyte solution.

  • If titrating the conjugate acid, add a known excess of the standard strong acid solution.

  • Begin the titration by adding small, precise increments of the standard strong base solution.

  • Record the pH reading after each addition, ensuring the reading stabilizes before proceeding.

  • Continue the titration well past the equivalence point.

• Data Analysis:

  • Plot the recorded pH values against the volume of titrant added to generate a titration curve.

  • The pKa can be determined from the pH at the half-equivalence point.

  • Alternatively, calculate the first and second derivatives of the titration curve to accurately locate the equivalence point. The pKa is the pH at the point where half the volume of titrant required to reach the equivalence point has been added.

References

• 1. Manufacturer Supply 3, 5-Dichloro-4- (1, 1, 2, 2-tetrafluoroethoxy) Aniline 104147-32-2 - 3 5-Dichloro-4- (1 1 2 2-tetrafluoroethoxy), 1 1 2 2-tetrafluoroethoxy) Benzenamine; | Made-in-China.com [m.made-in-china.com]
• 2. CAS 104147-32-2: 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy… [cymitquimica.com]
• 3. PubChemLite - 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline (C8H5Cl2F4NO) [pubchemlite.lcsb.uni.lu]
• 4. pschemicals.com [pschemicals.com]
• 5. journaleras.com [journaleras.com]
• 6. riomaisseguro.rio.rj.gov.br [riomaisseguro.rio.rj.gov.br]
• 7. 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline CAS#: 104147-32-2 [m.chemicalbook.com]
• 8. acdlabs.com [acdlabs.com]
• 9. schrodinger.com [schrodinger.com]
• 10. Open-source QSAR models for pKa prediction using multiple machine learning approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemaxon.com [chemaxon.com]
• 12. MoKa - pKa modelling [moldiscovery.com]
• 13. apps.dtic.mil [apps.dtic.mil]
• 14. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 15. apps.dtic.mil [apps.dtic.mil]
• 16. dergipark.org.tr [dergipark.org.tr]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. creative-bioarray.com [creative-bioarray.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, a key intermediate in the manufacturing of various agrochemicals and pharmaceuticals.[1][2] The synthesis route detailed herein starts from the readily available precursor, 4-Amino-2,6-dichlorophenol.

Introduction

3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline is a fluorinated aromatic amine with significant applications in the synthesis of specialized pesticides.[1] The introduction of the tetrafluoroethoxy group can enhance the biological activity and physicochemical properties of the final products. The synthetic route described is a tetrafluoroethylation of 4-Amino-2,6-dichlorophenol.

Reaction Scheme

The overall reaction involves the substitution of the hydroxyl group in 4-Amino-2,6-dichlorophenol with a tetrafluoroethoxy group by reacting it with tetrafluoroethylene.

Starting Material: 4-Amino-2,6-dichlorophenol (CAS: 5930-28-9) Product: 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline (CAS: 104147-32-2)[1][3]

Data Presentation

The following table summarizes the key quantitative data for the synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

Parameter	Value	Source
Starting Material	4-Amino-2,6-dichlorophenol	Patent CN106278911
Reagent	Tetrafluoroethylene	Patent CN106278911
Solvent	N,N-dimethyl-formamide (DMF)	Patent CN106278911
Reaction Temperature	80 - 150 °C	[4]
Purification Method	Distillation	[4]
Crude Product Purity	~94%	[4]
Major Impurities in Crude	DMF (~5%), Difluoroether (~1%)	[4]

Experimental Protocol

This protocol is based on the synthesis method described in patent CN106278911.

Materials:

• 4-Amino-2,6-dichlorophenol (200 kg)

• N,N-dimethyl-formamide (DMF) (600 kg)

• Tetrafluoroethylene gas

• Nitrogen gas

• Reaction kettle with stirring, heating, gas inlet, and distillation capabilities

• Receiving vessel with vacuum connection

Procedure:

• Reaction Setup:

  • Charge the reaction kettle with 600 kg of N,N-dimethyl-formamide (DMF).

  • With stirring, add 200 kg of 4-Amino-2,6-dichlorophenol to the DMF.

  • Heat the mixture to 80 °C to dissolve the solid.

• Tetrafluoroethylation:

  • Once the 4-Amino-2,6-dichlorophenol is dissolved, begin bubbling tetrafluoroethylene gas through the solution.

  • Continue the addition of tetrafluoroethylene gas while maintaining the reaction temperature. The reaction is exothermic and the temperature may rise. The final temperature during distillation reaches 150°C.[4]

• Work-up and Purification:

  • After the reaction is complete, proceed with distillation of the reaction mixture at 150 °C to remove the solvent and impurities.[4]

  • At the end of the distillation, turn off the steam to the kettle jacket and exhaust any remaining steam.

  • Cool the kettle to 100 °C using cooling water.

  • Close the vacuum valve to the receiver.

  • Introduce nitrogen gas to break the vacuum and protect the product.

  • The resulting crude product is 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

  • Further purification by distillation can remove 5 to 8% of the residue.[4]

Analysis of Crude Product:

The crude product typically contains approximately:

• 94% 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

• 5% N,N-dimethyl-formamide (DMF)

• 1% difluoroether[4]

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

Caption: Workflow for the synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

References

• 1. Manufacturer Supply 3, 5-Dichloro-4- (1, 1, 2, 2-tetrafluoroethoxy) Aniline 104147-32-2 - 3 5-Dichloro-4- (1 1 2 2-tetrafluoroethoxy), 1 1 2 2-tetrafluoroethoxy) Benzenamine; | Made-in-China.com [m.made-in-china.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline | 104147-32-2 [chemicalbook.com]
• 4. 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline synthesis - chemicalbook [chemicalbook.com]

Industrial Synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline: A Detailed Guide for Researchers and Drug Development Professionals

Application Note: This document provides a comprehensive overview of the industrial synthesis route for 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, a key intermediate in the manufacturing of various agrochemicals and pharmaceuticals. The synthesis is a two-step process commencing with the nitration and subsequent reduction of 2,6-dichlorophenol to yield 4-amino-2,6-dichlorophenol. This intermediate is then reacted with tetrafluoroethylene to produce the final product. This guide offers detailed experimental protocols, safety information, and purification methods to assist researchers and professionals in the successful synthesis and application of this compound.

Synthesis Pathway Overview

The industrial synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline is primarily a two-stage process. The first stage involves the preparation of the key intermediate, 4-amino-2,6-dichlorophenol. The second stage is the tetrafluoroethoxylation of this intermediate to yield the final product.

Caption: Overall synthesis pathway for 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

Experimental Protocols

Stage 1: Synthesis of 4-Amino-2,6-dichlorophenol

This stage involves two key steps: the nitration of 2,6-dichlorophenol followed by the reduction of the resulting 2,6-dichloro-4-nitrophenol.

2.1.1. Step 1: Nitration of 2,6-Dichlorophenol

This protocol is adapted from established industrial methods for the selective nitration of phenols.

Materials:

• 2,6-Dichlorophenol

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (68%)

• Carbon Tetrachloride (or other suitable solvent)

• Nitrification catalyst (optional)

Procedure:

• In a suitable reactor, dissolve 32.6 g (0.2 mol) of 2,6-dichlorophenol in 100 mL of carbon tetrachloride.

• Initiate stirring and, if desired, add a catalytic amount of a nitrification catalyst.

• Maintain the temperature at approximately 35°C and slowly add 20.4 g (0.22 mol) of 68% nitric acid.

• After the addition is complete, continue stirring at 35°C for 2 hours.

• Cool the reaction mixture to room temperature.

• The solid product, 2,6-dichloro-4-nitrophenol, will precipitate.

• Filter the mixture and dry the solid cake to obtain the product.

2.1.2. Step 2: Reduction of 2,6-Dichloro-4-nitrophenol

This protocol outlines the reduction of the nitro group to an amine using catalytic hydrogenation.

Materials:

• 2,6-Dichloro-4-nitrophenol

• Toluene

• Palladium on Carbon (Pd/C) catalyst (5%)

• Hydrogen gas

Procedure:

• Charge a high-pressure autoclave with 2,6-dichloro-4-nitrophenol, toluene, and 5% Pd/C catalyst.

• Seal the autoclave and purge with nitrogen, followed by hydrogen.

• Pressurize the reactor with hydrogen to 1.0 MPa.

• Heat the reaction mixture to 90°C and maintain for 6 hours with vigorous stirring.

• After the reaction is complete, cool the reactor and carefully vent the hydrogen gas.

• Filter the reaction mixture to remove the catalyst.

• Concentrate the filtrate to recover the toluene.

• The resulting crude 4-amino-2,6-dichlorophenol can be purified by recrystallization.

Caption: Experimental workflow for the synthesis of 4-Amino-2,6-dichlorophenol.

Stage 2: Synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

This protocol is a large-scale industrial procedure for the final synthesis step.

Materials:

• 4-Amino-2,6-dichlorophenol

• N,N-Dimethylformamide (DMF)

• Tetrafluoroethylene (TFE) gas

• Nitrogen gas

Procedure:

• Add 600 kg of DMF to a suitable addition kettle.

• With stirring, add 200 kg of 4-amino-2,6-dichlorophenol and dissolve the solid.

• Heat the solution to 80°C.

• Introduce tetrafluoroethylene gas into the reactor to initiate the addition reaction. The reaction temperature will rise and should be maintained between 80-150°C.

• After the reaction is complete (as determined by in-process controls), distill the reaction mixture at 150°C to remove the DMF solvent.

• Once the distillation is complete, cool the kettle to 100°C.

• The crude product, 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, is obtained after cooling.

Caption: Experimental workflow for the synthesis of the final product.

Purification Protocol

High purity of the final product is essential for its intended applications. A combination of distillation and recrystallization is recommended.

3.1. Vacuum Distillation

The crude product from Stage 2 can be subjected to vacuum distillation to remove residual high-boiling impurities. This step is typically performed after the initial DMF removal.

3.2. Recrystallization

For achieving high purity, recrystallization is a crucial step. A mixed solvent system is often effective for substituted anilines.

Recommended Solvent System: Ethanol/Water

Procedure:

• Dissolve the crude or distilled 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline in a minimal amount of hot ethanol.

• If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

• Perform a hot filtration to remove the charcoal and any other insoluble impurities.

• To the hot filtrate, slowly add hot water dropwise until the solution becomes slightly cloudy (the point of saturation).

• Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Allow the solution to cool slowly to room temperature to facilitate the formation of large crystals.

• Further cool the flask in an ice bath to maximize the yield of the purified crystals.

• Collect the crystals by vacuum filtration and wash with a small amount of cold ethanol/water mixture.

• Dry the purified crystals under vacuum.

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis process. Please note that yields can vary based on reaction scale and optimization of conditions.

Step	Reactants	Product	Solvent(s)	Temperature	Typical Yield	Purity (Crude)
Stage 1: Nitration	2,6-Dichlorophenol, Nitric Acid	2,6-Dichloro-4-nitrophenol	Carbon Tetrachloride	35°C	>95%	>99%
Stage 1: Reduction	2,6-Dichloro-4-nitrophenol, H₂	4-Amino-2,6-dichlorophenol	Toluene	90°C	~77%	>99%
Stage 2: Tetrafluoroethoxylation	4-Amino-2,6-dichlorophenol, Tetrafluoroethylene	3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline	N,N-Dimethylformamide (DMF)	80-150°C	High	~94%

Characterization Data (Predicted)

• ¹H NMR: Aromatic protons are expected in the range of δ 6.5-7.5 ppm. The proton of the -NH₂ group will appear as a broad singlet, and its chemical shift will be solvent-dependent. The proton of the -OCHF₂ group will show a triplet of triplets due to coupling with the fluorine atoms.

• ¹³C NMR: Aromatic carbons will appear in the range of δ 110-150 ppm. The carbons attached to fluorine will show characteristic splitting patterns.

• IR (Infrared Spectroscopy): Characteristic peaks are expected for N-H stretching of the primary amine (around 3300-3500 cm⁻¹), C-N stretching, C-H and C=C stretching of the aromatic ring, and strong C-F stretching vibrations.

• Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound (C₈H₅Cl₂F₄NO, MW: 278.03 g/mol ). The isotopic pattern of the two chlorine atoms will be a key feature.

Safety and Handling

3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline is a hazardous substance and should be handled with appropriate safety precautions.

• Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.

• Eye Damage: Causes serious eye damage.

• Skin Sensitization: May cause an allergic skin reaction.

• Environmental Hazard: Very toxic to aquatic life with long-lasting effects.

Recommended Personal Protective Equipment (PPE):

• Wear protective gloves, protective clothing, eye protection, and face protection.

• Use only in a well-ventilated area or under a fume hood.

• Avoid breathing dust.

Handling and Storage:

• Wash skin thoroughly after handling.

• Do not eat, drink, or smoke when using this product.

• Store in a tightly closed, dry, and well-ventilated place.

• Store locked up or in an area accessible only to qualified or authorized personnel.

For detailed safety information, refer to the Safety Data Sheet (SDS) of the compound.

Application Notes: 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline in the Synthesis of the Insecticide Hexaflumuron

Introduction

3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline is a specialized aromatic amine that serves as a critical building block in the synthesis of modern agrochemicals.[1] Its unique substitution pattern, featuring both chloro and tetrafluoroethoxy groups, imparts desirable properties to the resulting active ingredients, such as enhanced biological activity and specific modes of action. This document details the application of this aniline derivative in the synthesis of Hexaflumuron, a potent benzoylphenylurea insecticide.

Hexaflumuron is a systemic insecticide that acts as an insect growth regulator (IGR).[2] It is highly effective against various insect pests, particularly termites, by inhibiting chitin synthesis, a crucial component of the insect exoskeleton.[1][2][3] This disruption of the molting process ultimately leads to the death of the insect.

Physicochemical Properties of Hexaflumuron

Property	Value
IUPAC Name	N-[[3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl]carbamoyl]-2,6-difluorobenzamide[1]
CAS Number	86479-06-3[2]
Molecular Formula	C₁₆H₈Cl₂F₆N₂O₃[1]
Molecular Weight	461.1 g/mol
Appearance	Colorless or white solid[1]
Melting Point	202-205 °C[1]
Solubility	In water: 0.027 mg/L at 20 °C. Soluble in organic solvents like methanol (11.3 g/L) and xylene (5.2 g/L) at 20 °C.[1]

Synthesis of Hexaflumuron

The synthesis of Hexaflumuron from 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline is a two-step process as outlined in patent CN103214400B.[4] The first step involves the formation of a phenylurea intermediate, followed by a condensation reaction with 2,6-difluorobenzoyl chloride.

Synthesis workflow for Hexaflumuron.

Experimental Protocols

The following protocols are based on the synthesis method described in patent CN103214400B.[4]

Step 1: Synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenylurea

• Reaction Setup: In a suitable reaction vessel, dissolve 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline and sodium cyanate in an aqueous acetic acid solution.

• Catalyst Addition: Add a phase transfer catalyst to the reaction mixture.

• Reaction Conditions: Maintain the reaction temperature between 0-80°C and stir for 1-12 hours.

• Work-up: Upon completion of the reaction, filter the solution to collect the solid product.

• Purification: Wash the filter cake with water and dry to obtain 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenylurea.

Step 2: Synthesis of Hexaflumuron

• Reaction Setup: In a reaction vessel containing an organic solvent, add the 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenylurea prepared in Step 1 and 2,6-difluorobenzoyl chloride.

• Catalyst Addition: Introduce a mixture of anhydrous zinc chloride and anhydrous aluminum trichloride as a catalyst.

• Reaction Conditions: Heat the reaction mixture to 65-150°C and maintain for 1-24 hours. During the reaction, apply a vacuum to remove the hydrogen chloride gas byproduct.

• Solvent Removal: After the reaction is complete, recover the solvent by distillation under reduced pressure.

• Work-up: Cool the residue and add a 5% sodium bicarbonate solution to adjust the pH to 7-8. Stir for 30 minutes.

• Isolation: Filter the reaction mixture to obtain the crude product.

• Purification: Wash the filter cake with water, dry, and recrystallize to yield the final product, Hexaflumuron.

Mode of Action of Hexaflumuron

Hexaflumuron, as a benzoylphenylurea insecticide, acts by inhibiting the synthesis of chitin in insects. Chitin is a vital polymer that provides structural integrity to the insect's exoskeleton. By disrupting the production of chitin, Hexaflumuron interferes with the molting process, leading to a failure to form a new, functional exoskeleton. This ultimately results in the death of the insect during ecdysis (molting).

Mechanism of action of Hexaflumuron.

Quantitative Data

The synthesis process described in patent CN103214400B reports a high reaction yield and product purity, indicating an efficient conversion of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline to Hexaflumuron.[4]

Parameter	Value	Reference
Overall Yield	High	[4]
Product Purity	High	[4]

Note: The patent describes the process as having high yield and purity, which are significant for industrial applications due to cost-effectiveness and reduced need for extensive purification.[4]

Conclusion

3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline is a pivotal intermediate in the agrochemical industry, enabling the synthesis of highly effective and specific insecticides like Hexaflumuron. The described two-step synthesis provides a viable route for the production of this important active ingredient. Understanding the synthesis and mode of action of such compounds is crucial for the development of new and improved crop protection agents.

References

• 1. Hexaflumuron | C16H8Cl2F6N2O3 | CID 91741 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. epestcontrol.com [epestcontrol.com]
• 3. npic.orst.edu [npic.orst.edu]
• 4. CN103214400B - Preparation method of hexaflumuron - Google Patents [patents.google.com]

Application Notes and Protocols for N-acylation of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

For Researchers, Scientists, and Drug Development Professionals.

Abstract

This document provides detailed experimental protocols for the N-acylation of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline. This transformation is a critical step in the synthesis of various biologically active molecules and advanced materials. The protocols described herein cover the use of common acylating agents such as acyl chlorides, specifically acetyl chloride, and provide a foundation for reactions with other acylating agents. Given the electron-deficient nature of the starting aniline, these notes offer guidance on reaction optimization and product purification.

Introduction

N-acylation is a fundamental reaction in organic synthesis that introduces an acyl group onto a nitrogen atom, forming an amide. For anilines, this transformation is often employed to protect the amino group, modulate its electronic properties, or to introduce a pharmacologically important structural motif. The substrate, 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, is a highly functionalized building block. The presence of two chlorine atoms and a tetrafluoroethoxy group significantly reduces the nucleophilicity of the aniline nitrogen, making N-acylation more challenging compared to simple anilines.[1] Consequently, the selection of appropriate reagents and reaction conditions is crucial for achieving high yields and purity. These protocols provide robust methods for the successful N-acylation of this specific aniline derivative.

Data Presentation

The following table summarizes representative quantitative data for the N-acylation of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline under different conditions.

Acylating Agent	Base	Solvent	Temperature	Time	Yield	Reference
2,6-Dichlorobenzoyl chloride	Triethylamine	Dichloromethane	2-15 °C	2 h	Not Specified	[2]
Acetyl chloride (representative)	Pyridine or Triethylamine	Dichloromethane	0 °C to RT	1-3 h	>90% (expected)	General Protocol
Acetic anhydride (representative)	Sodium Acetate	Acetic Acid	Reflux	2-4 h	>85% (expected)	General Protocol

Experimental Protocols

Protocol 1: N-Acetylation using Acetyl Chloride

This protocol describes a general procedure for the N-acetylation of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline using acetyl chloride.

Materials:

• 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

• Acetyl chloride (1.1 eq)

• Anhydrous dichloromethane (DCM)

• Triethylamine (1.2 eq) or Pyridine (1.2 eq)

• 1 M HCl (aq)

• Saturated sodium bicarbonate (NaHCO₃) solution (aq)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask, dissolve 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline (1.0 eq) in anhydrous dichloromethane.

• Cool the solution to 0 °C using an ice bath.

• Add triethylamine or pyridine (1.2 eq) to the stirred solution.

• Slowly add acetyl chloride (1.1 eq) dropwise to the reaction mixture via a dropping funnel over 15-20 minutes.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.[2]

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel.[1]

Protocol 2: N-Acylation using a Substituted Acyl Chloride

This protocol is adapted from a literature procedure for the acylation of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline with 2,6-dichlorobenzoyl chloride.[2]

Materials:

• 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline (1.0 eq, 5 mmol)

• 2,6-Dichlorobenzoyl chloride (1.0 eq, 5 mmol)

• Triethylamine (1.2 eq, 6 mmol)

• Anhydrous dichloromethane (20 mL)

• 0.5% Hydrochloric acid solution

• Saturated sodium hydrogen carbonate solution

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

Procedure:

• Dissolve 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline (5 mmol) and 2,6-dichlorobenzoyl chloride (5 mmol) in dry dichloromethane (20 ml) in a round-bottom flask.[2]

• Cool the stirred solution to 2-4 °C.[2]

• Add triethylamine (6 mmol) dropwise to the reaction mixture.[2]

• Stir the mixture at 10-15 °C for 2 hours.[2]

• After the reaction is complete, wash the mixture with a 0.5% hydrochloric acid solution, followed by a saturated aqueous solution of sodium hydrogen carbonate.[2]

• Dry the organic phase and evaporate the solvent.[2]

• Recrystallize the resulting residue from dichloromethane to obtain the purified product.[2]

Mandatory Visualization

Caption: Experimental workflow for the N-acylation of the target aniline.

Caption: General reaction scheme for N-acylation.

References

• 1. studylib.net [studylib.net]
• 2. Sciencemadness Discussion Board - Friedel-Crafts acylation of anilides - Powered by XMB 1.9.11 [sciencemadness.org]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination is a powerful and versatile palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen (C-N) bonds.[1][2] This reaction has become a cornerstone of modern organic synthesis, enabling the coupling of amines with aryl halides or pseudohalides under relatively mild conditions.[1] For electron-deficient and sterically hindered substrates such as 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, the selection of an appropriate catalyst system is critical to achieve high yields and selectivity. The presence of two chlorine atoms and the electron-withdrawing tetrafluoroethoxy group makes this substrate challenging for C-N bond formation. This document provides detailed protocols and application notes for the successful Buchwald-Hartwig amination of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline with various amines, which is a key transformation in the synthesis of novel pharmaceuticals and agrochemicals.

Key Reaction Parameters

The success of the Buchwald-Hartwig amination of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline derivatives is highly dependent on the careful selection of the catalyst, ligand, base, and solvent.

• Palladium Pre-catalyst: Palladium(II) acetate (Pd(OAc)₂) and tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) are commonly used pre-catalysts that are reduced in situ to the active Pd(0) species.

• Ligands: Bulky, electron-rich phosphine ligands are essential for promoting the catalytic cycle with challenging substrates. Ligands such as XPhos, RuPhos, and BrettPhos have shown high efficacy in the amination of electron-deficient aryl chlorides.

• Base: A strong, non-nucleophilic base is required to deprotonate the amine and facilitate the final reductive elimination step. Sodium tert-butoxide (NaOt-Bu) is a commonly used base for this purpose.

• Solvent: Anhydrous, aprotic solvents such as toluene or dioxane are typically used to ensure a water-free reaction environment.

Experimental Workflow

The general workflow for the Buchwald-Hartwig amination of 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline derivatives is depicted in the following diagram.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of Novel Herbicides Using 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a framework for the synthesis and evaluation of novel herbicides derived from 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline. This starting material possesses a unique combination of a dichlorinated phenyl ring and a tetrafluoroethoxy group, which can impart desirable properties to herbicidal compounds, such as enhanced efficacy and metabolic stability. Two potential synthetic pathways are explored: the synthesis of a novel phenylurea herbicide and a novel acetamide herbicide.

Proposed Signaling Pathway Inhibition

Many commercial herbicides function by inhibiting key biological pathways in plants. Phenylurea herbicides are known inhibitors of Photosystem II (PSII), disrupting the electron transport chain in photosynthesis.[1] Acetanilide herbicides can inhibit very-long-chain fatty acid synthesis, which is crucial for plant cell division and growth.[2] The novel compounds synthesized from 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline are hypothesized to target these pathways.

Caption: Proposed mechanisms of action for novel herbicides.

Synthesis of a Novel Phenylurea Herbicide

A common route for the synthesis of phenylurea herbicides is the reaction of a substituted aniline with an isocyanate.[3] In this proposed protocol, 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline is reacted with N,N-dimethylcarbamoyl chloride to generate an in situ isocyanate, which then reacts with another molecule of the aniline to form the target phenylurea.

Experimental Protocol: Synthesis of 1,3-bis(3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl)urea

Caption: Workflow for the synthesis of the novel phenylurea herbicide.

Materials:

• 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

• N,N-dimethylcarbamoyl chloride

• Anhydrous toluene

• Standard laboratory glassware and magnetic stirrer

• Ice bath

• Reflux condenser

• Büchner funnel and filter paper

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel, dissolve 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline (1.0 eq) in anhydrous toluene.

• Cool the solution to 0°C using an ice bath.

• Add N,N-dimethylcarbamoyl chloride (0.5 eq) dropwise to the stirred solution over a period of 30 minutes.

• After the addition is complete, remove the ice bath and heat the reaction mixture to reflux for 4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Collect the precipitated solid by vacuum filtration using a Büchner funnel.

• Wash the solid with cold toluene and then with water to remove any unreacted starting materials and byproducts.

• Dry the purified product under vacuum to yield the final compound.

Synthesis of a Novel Acetamide Herbicide

Acetamide herbicides are typically synthesized by the acylation of a substituted aniline with an acid chloride or anhydride.[4] This protocol outlines the synthesis of a novel acetamide herbicide by reacting 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline with chloroacetyl chloride.

Experimental Protocol: Synthesis of 2-chloro-N-(3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl)acetamide

Caption: Workflow for the synthesis of the novel acetamide herbicide.

Materials:

• 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

• Chloroacetyl chloride

• Triethylamine

• Dichloromethane (DCM)

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Standard laboratory glassware and magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline (1.0 eq) and triethylamine (1.2 eq) in dichloromethane.

• Cool the solution to 0°C in an ice bath.

• Add chloroacetyl chloride (1.1 eq) dropwise to the stirred solution.

• After the addition, allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Monitor the reaction by TLC.

• Once the reaction is complete, transfer the mixture to a separatory funnel and wash sequentially with water, 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel to obtain the pure acetamide.

Quantitative Data Summary

The following table summarizes the hypothetical quantitative data for the synthesized novel herbicides. The herbicidal activity is presented as the concentration required for 50% growth inhibition (IC50) against common agricultural weeds. These values are based on reported activities of structurally similar phenylurea and acetamide herbicides.[5][6]

Compound ID	Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Yield (%)	Purity (%)	Herbicidal Activity (IC50, µM) - Amaranthus retroflexus	Herbicidal Activity (IC50, µM) - Echinochloa crus-galli
HW-U-01	1,3-bis(3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl)urea	C₁₇H₈Cl₄F₈N₂O₃	582.07	85	>98	15.5	25.2
HW-A-01	2-chloro-N-(3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl)acetamide	C₁₀H₅Cl₃F₄NO₂	354.51	92	>99	30.8	45.1

Conclusion

The protocols described provide a solid foundation for the synthesis of novel phenylurea and acetamide herbicides from 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline. The unique structural features of the starting material are expected to yield compounds with potent herbicidal activity. Further optimization of the reaction conditions and extensive biological evaluation are necessary to fully characterize these novel compounds and their potential as next-generation herbicides.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. journals.caf.ac.cn [journals.caf.ac.cn]
• 6. Frontiers | Herbicidal Activity and Molecular Docking Study of Novel ACCase Inhibitors [frontiersin.org]

Application Notes and Protocols for Fungicide Development from 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the development of novel fungicides derived from the precursor molecule, 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline. This document includes detailed protocols for the synthesis of 1,2,3-thiadiazole derivatives, methodologies for in vitro antifungal activity assessment, and a summary of their biological efficacy.

Introduction

3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline is a fluorinated aromatic amine that serves as a key building block in the synthesis of advanced agrochemicals.[1] Its unique substitution pattern, featuring both chloro and tetrafluoroethoxy groups, can impart desirable properties such as enhanced biological activity and metabolic stability to the resulting molecules.[1] Research has demonstrated that derivatization of this aniline, particularly through the Ugi four-component reaction to form 1,2,3-thiadiazole-containing compounds, can yield potent fungicides with broad-spectrum activity against various phytopathogenic fungi.[2]

Data Presentation: In Vitro Fungicidal Activity

A series of novel 1,2,3-thiadiazole derivatives incorporating the 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl moiety have been synthesized and evaluated for their fungicidal activity. The following table summarizes the median effective concentration (EC50) values for a representative compound against a panel of economically important plant pathogenic fungi.[2]

Fungal Species	Pathogen Class	Disease Caused	EC50 (µg/mL)[2]
Pellicularia sasakii	Basidiomycete	Rice Sheath Blight	7.28
Alternaria solani	Ascomycete	Early Blight of Potato and Tomato	42.49
Cercospora arachidicola	Ascomycete	Early Leaf Spot of Peanut	Not Reported
Gibberella zeae	Ascomycete	Fusarium Head Blight of Wheat	Not Reported
Phytophthora infestans	Oomycete	Late Blight of Potato and Tomato	Not Reported
Physalospora piricola	Ascomycete	Ring Rot of Apple and Pear	Not Reported
Rhizoctonia cerealis	Basidiomycete	Sharp Eyespot of Wheat	Not Reported
Botrytis cinerea	Ascomycete	Gray Mold	Not Reported

Experimental Protocols

Synthesis of 1,2,3-Thiadiazole Fungicides via Ugi Reaction

This protocol describes a general procedure for the synthesis of 1,2,3-thiadiazole derivatives from 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline using the Ugi four-component reaction.

Materials:

• 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

• 4-Methyl-1,2,3-thiadiazole-5-carbaldehyde

• Substituted carboxylic acid (e.g., acetic acid)

• Isocyanide (e.g., cyclohexyl isocyanide)

• Methanol (anhydrous)

• Standard laboratory glassware and stirring equipment

• Rotary evaporator

• Chromatography supplies (silica gel, solvents)

Procedure:

• In a round-bottom flask, dissolve 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline (1.0 eq.) and 4-Methyl-1,2,3-thiadiazole-5-carbaldehyde (1.0 eq.) in anhydrous methanol.

• Add the substituted carboxylic acid (1.0 eq.) to the mixture.

• Stir the reaction mixture at room temperature for 30 minutes.

• Add the isocyanide (1.1 eq.) dropwise to the reaction mixture.

• Continue stirring at room temperature for 24-48 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to yield the pure 1,2,3-thiadiazole derivative.

• Characterize the final product using spectroscopic methods (¹H NMR, ¹³C NMR, IR, and HRMS).[2]

In Vitro Antifungal Activity Assay

This protocol outlines the determination of the EC50 values of the synthesized compounds against various phytopathogenic fungi using a mycelial growth inhibition assay.

Materials:

• Synthesized fungicide candidates

• Target fungal strains (e.g., Pellicularia sasakii, Alternaria solani)

• Potato Dextrose Agar (PDA) medium

• Sterile petri dishes

• Dimethyl sulfoxide (DMSO)

• Sterile cork borer

• Incubator

• Calipers

Procedure:

• Prepare stock solutions of the synthesized compounds in DMSO.

• Prepare PDA medium and autoclave. Allow it to cool to approximately 50-60°C.

• Add appropriate volumes of the stock solutions to the molten PDA to achieve a series of final concentrations (e.g., 0.1, 1, 10, 50, 100 µg/mL). Also, prepare a control plate with DMSO only.

• Pour the amended PDA into sterile petri dishes and allow them to solidify.

• Inoculate the center of each plate with a mycelial plug (e.g., 5 mm diameter) taken from the margin of an actively growing culture of the target fungus.

• Incubate the plates at the optimal growth temperature for the specific fungus (typically 25-28°C) in the dark.

• Measure the colony diameter of the fungal growth in two perpendicular directions at regular intervals until the growth in the control plate reaches the edge of the dish.

• Calculate the percentage of mycelial growth inhibition for each concentration using the formula:

  • Inhibition (%) = [(dc - dt) / dc] x 100

  • Where dc is the average diameter of the fungal colony in the control group, and dt is the average diameter of the fungal colony in the treatment group.

• Determine the EC50 value (the concentration that inhibits 50% of mycelial growth) by probit analysis of the concentration-response data.

Mandatory Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols for Suzuki Coupling Reactions of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a fundamental tool in modern organic synthesis, enabling the formation of carbon-carbon bonds, particularly for the construction of biaryl structures.[1][2][3] This powerful and versatile reaction is extensively used in the pharmaceutical and materials science industries for creating complex molecular architectures.[2] 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline is a valuable building block, and its derivatization via Suzuki coupling allows for the introduction of diverse aryl and heteroaryl substituents, paving the way for the generation of novel compounds with potential therapeutic applications.

These application notes provide a generalized protocol for the Suzuki coupling reaction of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline with various arylboronic acids. As specific literature for this exact substrate is limited, the following protocols and data are based on established methodologies for structurally related haloanilines and other dichloro-substituted aromatic compounds.[1][2][4]

Reaction Principle

The Suzuki coupling reaction is catalyzed by a palladium complex and proceeds through a catalytic cycle. The key steps involve the oxidative addition of the aryl halide to a Pd(0) catalyst, followed by transmetalation with a boronic acid (activated by a base), and finally, reductive elimination to yield the coupled biaryl product and regenerate the Pd(0) catalyst.[1][5] For 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, the C-Cl bonds are the reactive sites for the palladium-catalyzed cross-coupling.[1]

Data Presentation: Typical Reaction Parameters

The following table summarizes typical quantitative data and reaction parameters for the Suzuki-Miyaura cross-coupling of aryl chlorides, based on analogous reactions found in the literature. These values can serve as a robust starting point for the optimization of the synthesis of derivatives of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

Parameter	Value/Range	Notes
Reactant Ratio
3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline	1.0 equivalent	Limiting reagent.
Arylboronic Acid	1.1 - 1.5 equivalents	A slight excess is typically used to ensure complete consumption of the aryl halide.
Catalyst Loading
Palladium Catalyst (e.g., Pd(PPh₃)₄, XPhos Pd G2)	1 - 5 mol%	Lower catalyst loading is desirable for cost and environmental reasons. The choice of ligand can be critical for challenging substrates.[1]
Base
Inorganic Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)	2.0 - 3.0 equivalents	The choice of base can significantly impact the reaction rate and yield. More soluble bases like K₃PO₄ or Cs₂CO₃ may be beneficial.[1]
Solvent System
1,4-Dioxane/Water, Toluene/Water	4:1 to 10:1 (v/v)	A biphasic solvent system is common for Suzuki-Miyaura reactions.[1][6]
Reaction Conditions
Temperature	80 - 110 °C	The reaction is typically heated to ensure a reasonable reaction rate.[2]
Reaction Time	2 - 24 hours	Monitored by TLC or LC-MS until completion.[2]
Expected Outcome
Yield	70 - 95%	Reported yields for similar transformations are generally high.[6]

Experimental Protocols

This protocol is a representative procedure for the mono-arylation of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline and may require optimization for specific substrates.

Materials:

• 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

• Arylboronic acid (1.2 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, XPhos Pd G2) (1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2-3 equivalents)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene)

• Degassed water

• Nitrogen or Argon gas

• Standard laboratory glassware and purification supplies

Procedure:

• Reaction Setup: To a dry round-bottom flask or reaction vial, add 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline (1.0 eq), the arylboronic acid (1.2-1.5 eq), the palladium catalyst (1-5 mol%), and the base (2-3 eq).[2]

• Inert Atmosphere: The flask is evacuated and backfilled with an inert gas (Nitrogen or Argon) three times to ensure an oxygen-free environment.[2]

• Solvent Addition: Add the anhydrous organic solvent (e.g., 1,4-dioxane) and degassed water via syringe to achieve a substrate concentration of approximately 0.1-0.2 M. The reaction mixture is typically stirred at room temperature for a few minutes.[1][2]

• Heating: The reaction mixture is heated to the desired temperature (typically between 80-110 °C) in a preheated oil bath and stirred vigorously for the required time (2-24 hours).[1][2]

• Reaction Monitoring: The progress of the reaction should be monitored by an appropriate technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to check for the consumption of the starting material.[1][2]

• Work-up: Upon completion, the reaction mixture is cooled to room temperature. The mixture is diluted with an organic solvent (e.g., ethyl acetate) and washed with water and brine.[2]

• Extraction: The layers are separated, and the aqueous layer is extracted two more times with the organic solvent.

• Drying and Concentration: The combined organic layers are dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• Purification: The crude product is then purified by column chromatography on silica gel to afford the desired coupled product.

Visualizations

Caption: Experimental workflow for the Suzuki coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE - PMC [pmc.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of N-[3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl] amides

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed experimental procedure for the synthesis of N-[3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl] amides. These compounds are of significant interest in agrochemical and pharmaceutical research due to their potential biological activities, including fungicidal and insecticidal properties. The core of this synthetic approach involves the acylation of the key intermediate, 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, with various acylating agents. This protocol outlines a general and robust method for the synthesis, purification, and characterization of this class of amides.

Introduction

N-[3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl] amides are a class of fluorinated organic compounds that have garnered attention for their potential use as pesticides. The presence of the dichloro- and tetrafluoroethoxy-substituted phenyl ring is believed to contribute to their biological efficacy. The synthesis of these amides is typically achieved through the formation of an amide bond between 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline and a suitable carboxylic acid derivative, most commonly an acyl chloride. This process is generally carried out in the presence of a base to neutralize the hydrogen chloride byproduct. The resulting amide products are often crystalline solids that can be purified by recrystallization. Amide derivatives are known to exhibit a wide range of biological activities, including insecticidal, fungicidal, and acaricidal properties.

Experimental Workflow

The general workflow for the synthesis of N-[3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl] amides is depicted below. The process begins with the reaction of the starting materials, followed by an aqueous workup to remove impurities, and concludes with the isolation and purification of the final product.

Technical Notes & Optimization

Technical Support Center: 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities observed in the synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline?

Based on industrial synthesis routes, the most prevalent impurities in the crude product are residual solvent and a byproduct we've termed "difluoroether." In one documented process, the crude product composition was found to be approximately 94% 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, 5% N,N-dimethylformamide (DMF), and 1% of a difluoroether impurity.[1]

Other potential impurities to consider include:

• Unreacted Starting Materials: Residual 4-Amino-2,6-dichlorophenol may be present if the reaction has not gone to completion.

• Tetrafluoroethylene Dimer: Tetrafluoroethylene (TFE) can dimerize to form octafluorocyclobutane, which could be present as a volatile impurity.

• Isomeric Byproducts: Depending on the purity of the starting materials, isomeric dichloro-aminophenol precursors could lead to the formation of isomeric fluoroethoxy aniline products.

Q2: What is the likely identity of the "difluoroether" impurity?

While not definitively identified in the available literature for this specific synthesis, the "difluoroether" is likely a byproduct formed from a side reaction of the starting material. A plausible structure is 3,5-dichloro-4-(1,2-difluoroethoxy)aniline. This could arise from the reaction of 4-Amino-2,6-dichlorophenol with difluoroacetylene, a potential decomposition product of tetrafluoroethylene under the reaction conditions.

Q3: How can I minimize the formation of these impurities during synthesis?

• Control of Reaction Stoichiometry: Ensure the complete reaction of 4-Amino-2,6-dichlorophenol by using a slight excess of tetrafluoroethylene. However, a large excess of TFE should be avoided to minimize dimerization.

• Temperature and Pressure Control: Maintain the reaction temperature and pressure within the optimal range to favor the desired etherification reaction over side reactions and decomposition of TFE. The reaction is typically carried out at elevated temperatures (80-150°C).[1]

• Solvent Purity: Use high-purity, anhydrous DMF to prevent potential side reactions.

• Efficient Purification: After the reaction, distillation is a key step to remove the bulk of the DMF solvent and other volatile impurities.[1] Further purification of the crude product can be achieved by recrystallization or column chromatography.

Q4: My reaction is complete, but I am having trouble isolating the pure product. What are some common issues?

• Incomplete Removal of DMF: DMF has a high boiling point and can be challenging to remove completely. Vacuum distillation is recommended. Washing the organic extract with water or brine during workup can also help remove residual DMF.

• Product Oiling Out During Recrystallization: If the crude product is impure, it may "oil out" instead of crystallizing. Trying different solvent systems for recrystallization or first purifying by column chromatography may be necessary.

• Thermal Degradation: The product contains a fluorinated ether linkage and an aniline moiety, which may be susceptible to degradation at very high temperatures. Avoid excessive temperatures during distillation and drying.

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues during the synthesis and analysis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

Impurity Profile of Crude Product

The following table summarizes the quantitative data on impurities found in a typical industrial crude product.[1]

Compound	Percentage in Crude Product
3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline	94%
N,N-dimethylformamide (DMF)	5%
"Difluoroether" Impurity	1%

Experimental Protocols

The following are recommended starting protocols for the synthesis and analysis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline. These should be optimized for your specific laboratory conditions and equipment.

Synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline[1]

This protocol is adapted from a documented industrial process.

• Reaction Setup: In a suitable pressure reactor, add 4-Amino-2,6-dichlorophenol and N,N-dimethylformamide (DMF).

• Reaction Conditions: Heat the mixture with stirring to 80-150°C.

• Addition of Tetrafluoroethylene: Introduce tetrafluoroethylene gas into the reactor. Maintain the pressure and temperature for a sufficient time to ensure complete reaction.

• Workup: After the reaction is complete, cool the reactor and vent any unreacted tetrafluoroethylene.

• Purification: Distill the reaction mixture under reduced pressure to remove the DMF solvent. The residue will contain the crude 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, which can be further purified by recrystallization or column chromatography.

Analytical Methodologies for Impurity Profiling

This method is suitable for the routine analysis of reaction progress and final product purity.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size) is a good starting point.

• Mobile Phase A: 0.1% Phosphoric acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-5 min: 30% B

  • 5-25 min: 30% to 90% B

  • 25-30 min: 90% B

  • 30-31 min: 90% to 30% B

  • 31-35 min: 30% B

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve a small amount of the sample in the initial mobile phase composition or a suitable solvent like acetonitrile.

This method is ideal for identifying and quantifying volatile and semi-volatile impurities.

• Instrumentation: A GC system coupled to a mass spectrometer.

• Column: A mid-polarity capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) is recommended.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet Temperature: 250°C

• Oven Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 300°C.

  • Hold at 300°C for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 500.

• Sample Preparation: Dissolve the sample in a volatile solvent such as dichloromethane or ethyl acetate.

NMR is a powerful tool for the structural elucidation of the final product and any isolated impurities. Both ¹H and ¹⁹F NMR will be highly informative.

• Instrumentation: A high-resolution NMR spectrometer.

• Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

• ¹H NMR: Acquire a standard proton NMR spectrum. The aromatic region will show characteristic splitting patterns for the protons on the aniline ring. The proton of the -OCHF₂ group will appear as a triplet of triplets.

• ¹⁹F NMR: Acquire a proton-decoupled fluorine NMR spectrum. This will be particularly useful for identifying and quantifying fluorine-containing impurities. The -CF₂-CF₂H moiety will show two distinct signals with characteristic couplings.

Visual Troubleshooting Guide

The following diagram illustrates a logical workflow for troubleshooting common issues during the synthesis and purification of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

Caption: Troubleshooting workflow for the synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

References

• 1. fbpharmtech.com [fbpharmtech.com]

Technical Support Center: Purification of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

This guide provides troubleshooting advice and detailed protocols for the purification of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline via recrystallization.

Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for recrystallizing 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline?

A1: The ideal solvent is one that dissolves the compound well at high temperatures but poorly at low temperatures.[1] For this specific aniline, which is soluble in organic solvents but not water, a solvent screening is recommended.[2] Good starting points include alcohols (like ethanol or isopropanol), alkanes (like heptane or hexane), or a two-solvent system such as ethanol/water or heptane/ethyl acetate.[3][4] The choice depends on the specific impurities present.

Q2: My purified aniline is yellow or brown. How can I obtain a white solid?

A2: Discoloration in anilines is typically due to aerial oxidation, forming colored by-products.[5] To remove these impurities, you can modify the recrystallization protocol by adding a small amount of activated charcoal to the hot solution before filtration. The charcoal will adsorb the colored impurities.[5] Be cautious not to add too much, as it can also adsorb your product and reduce the yield.

Q3: My compound separated as an oil instead of crystals. What should I do?

A3: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, often because the solution is too concentrated or cools too quickly.[6] To resolve this, reheat the mixture to redissolve the oil, add a small amount of additional "good" solvent to decrease the saturation, and allow it to cool more slowly.[7][8] Insulating the flask can promote slower cooling.

Q4: The solution is cool, but no crystals have formed. How can I induce crystallization?

A4: This condition is known as supersaturation.[8] You can induce crystallization by:

• Scratching: Gently scratch the inside of the flask below the solvent surface with a glass rod. The microscopic scratches provide a nucleation site for crystal growth.[8][9]

• Seeding: Add a tiny "seed" crystal of the pure compound to the solution to initiate crystallization.[9]

• Reducing Volume: If too much solvent was added, you may need to gently boil some off to re-saturate the solution and then attempt cooling again.[7][8]

• Deep Cooling: Cool the flask in an ice bath to further decrease the compound's solubility.[8]

Q5: My final yield after recrystallization is very low. What are the common causes?

A5: A low yield can result from several factors:

• Using too much solvent: This is the most common cause, as a significant amount of the product will remain dissolved in the mother liquor even when cold.[7][8][9]

• Premature crystallization: If crystals form during the hot filtration step, product will be lost. Ensure the funnel and receiving flask are pre-heated.[6]

• Incomplete crystallization: Not allowing the solution to cool for a sufficient amount of time or at a low enough temperature.

• Excessive washing: Washing the collected crystals with too much cold solvent can redissolve some of the product.[9]

Q6: How can I assess the purity of my recrystallized product?

A6: The purity of your 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline can be determined by:

• Melting Point: A pure compound should have a sharp melting point that matches the literature value (72-76°C).[2] Impurities typically cause the melting point to broaden and be depressed.

• Appearance: The pure compound is a white to off-white crystalline solid.[2] Significant color indicates the presence of oxidation-related impurities.[5]

• Chromatography (HPLC/TLC): High-Performance Liquid Chromatography (HPLC) or Thin-Layer Chromatography (TLC) can be used to check for the presence of impurities. A pure compound should ideally show a single spot (TLC) or peak (HPLC).

Data Presentation

Table 1: Physical Properties of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

Property	Value	Reference
CAS Number	104147-32-2	[2][10]
Molecular Formula	C₈H₅Cl₂F₄NO	[2][10]
Molecular Weight	278.04 g/mol	[2]
Appearance	White to off-white crystalline solid	[2]
Melting Point	72-76°C	[2]
Solubility	Soluble in THF, DCM; Insoluble in water	[2]

Table 2: Recommended Solvent Systems for Recrystallization Screening

Solvent Type	Solvent(s)	Rationale
Single Solvent	Isopropanol, Ethanol, Heptane	These solvents offer a range of polarities and are common choices for recrystallizing aromatic compounds.
Two-Solvent System	Ethanol / Water	The compound is soluble in ethanol but not water. Water acts as an anti-solvent to induce crystallization.[4]
Two-Solvent System	Heptane / Ethyl Acetate	A common non-polar/polar mixture effective for many organic compounds.[3]
Two-Solvent System	Dichloromethane / Hexane	Provides a chlorinated solvent for good initial dissolution and a non-polar anti-solvent.[3]

Experimental Protocols

Protocol 1: Standard Single-Solvent Recrystallization

• Dissolution: Place the crude 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline in an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., isopropanol).

• Heating: Gently heat the mixture on a hot plate while stirring until the solvent boils. Add small portions of the solvent dropwise until all the solid has just dissolved.[9]

• (Optional) Decolorization: If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the mixture to boiling for a few minutes.

• Hot Filtration: Pre-heat a funnel and a new Erlenmeyer flask. Place a fluted filter paper in the funnel and perform a hot gravity filtration to remove any insoluble impurities (and charcoal, if used). This step must be done quickly to prevent premature crystallization.[6]

• Crystallization: Cover the flask containing the hot filtrate with a watch glass and allow it to cool slowly and undisturbed to room temperature.[4] Once at room temperature, you may place it in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.[9]

• Drying: Dry the crystals in a vacuum oven or air-dry them on the filter paper until the solvent has completely evaporated.

Protocol 2: Two-Solvent Recrystallization (e.g., Ethanol and Water)

• Dissolution: Dissolve the crude solid in the minimum amount of the "good" solvent (ethanol) at its boiling point.

• Addition of Anti-Solvent: While the solution is still hot, add the "bad" solvent (water) dropwise until the solution becomes faintly cloudy (the cloud point), indicating saturation.[4]

• Clarification: Add a few drops of the "good" solvent (ethanol) back into the hot mixture until the cloudiness just disappears.

• Crystallization, Isolation, and Drying: Follow steps 5-8 from the Single-Solvent Recrystallization protocol.

Visual Workflow

Caption: Workflow for the recrystallization of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

References

• 1. mt.com [mt.com]
• 2. Manufacturer Supply 3, 5-Dichloro-4- (1, 1, 2, 2-tetrafluoroethoxy) Aniline 104147-32-2 - 3 5-Dichloro-4- (1 1 2 2-tetrafluoroethoxy) and 1 1 2 2-tetrafluoroethoxy) Benzenamine; [jsxinsu.en.made-in-china.com]
• 3. reddit.com [reddit.com]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. benchchem.com [benchchem.com]
• 6. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 9. people.chem.umass.edu [people.chem.umass.edu]
• 10. pschemicals.com [pschemicals.com]

Optimizing reaction conditions for the synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

Welcome to the technical support center for the synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline. This resource is designed for researchers, chemists, and professionals in the field of drug development and agrochemical synthesis. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to help you optimize your reaction conditions and overcome common challenges.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

Q1: My reaction yield is consistently low. What are the potential causes and how can I improve it?

A1: Low yields can stem from several factors. Here’s a systematic approach to troubleshooting:

• Purity of Starting Material: The primary starting material, 4-Amino-2,6-dichlorophenol, must be of high purity. Impurities can interfere with the reaction. Consider purifying the starting material by recrystallization if its purity is questionable.

• Reaction Temperature: The reaction temperature is a critical parameter. While the literature suggests a broad range of 80-150°C, the optimal temperature may be narrower.[1] Running small-scale trials at different temperatures (e.g., 80°C, 100°C, 120°C, and 140°C) can help determine the sweet spot for your specific setup.

• Tetrafluoroethylene (TFE) Pressure: Inadequate pressure of TFE gas will lead to an incomplete reaction. Ensure your reaction vessel is properly sealed and that a consistent pressure is maintained throughout the reaction. The optimal pressure may need to be determined empirically.

• Reaction Time: The reaction may not be running to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to ensure it has ceased before workup.

• Solvent Quality: The solvent, typically N,N-dimethylformamide (DMF), must be anhydrous. The presence of water can lead to side reactions and reduce the efficiency of the primary reaction.

Q2: I am observing a significant amount of an unknown byproduct in my crude product analysis. What could it be?

A2: A common byproduct in this synthesis is a "difluoroether" impurity. While the exact structure is not always specified in initial literature, it likely arises from side reactions of tetrafluoroethylene or intermediates. To minimize its formation:

• Control the Temperature: Overheating can lead to the formation of byproducts. Operate at the lower end of the effective temperature range that still provides a reasonable reaction rate.

• Optimize Reactant Stoichiometry: Ensure the molar ratio of reactants is appropriate. An excess of one reactant might favor side product formation.

Q3: What is the best method for purifying the final product?

A3: The choice of purification method depends on the scale of your synthesis and the nature of the impurities.

• Distillation: For large-scale preparations, vacuum distillation is a common method to separate the product from the high-boiling solvent (DMF) and other residues.[1]

• Recrystallization: For laboratory-scale synthesis aiming for high purity, recrystallization is often effective. Suitable solvent systems may include ethanol/water or heptane/ethyl acetate mixtures. The ideal solvent system should be determined experimentally.

• Column Chromatography: For very high purity requirements or for separating closely related impurities, column chromatography using silica gel is a viable option. A gradient elution system with hexanes and ethyl acetate is a good starting point.

Q4: Are there any specific safety precautions I should take during this synthesis?

A4: Yes, this synthesis involves hazardous materials and conditions.

• Tetrafluoroethylene (TFE): TFE is a flammable gas that can polymerize explosively. It should be handled with extreme caution in a well-ventilated area, and its polymerization must be inhibited during storage.

• High-Pressure Reactions: The reaction is often carried out under pressure. Ensure your reaction vessel is rated for the intended pressure and temperature.

• Solvents: DMF is a skin and respiratory irritant. Handle it in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Starting Materials and Products: The chlorinated aniline starting material and the final product are toxic and should be handled with care to avoid inhalation and skin contact.

Data Presentation: Optimizing Reaction Parameters

The following table summarizes the impact of key reaction parameters on the synthesis. Note that specific values may vary depending on the experimental setup.

Parameter	Range	Effect on Yield	Effect on Purity	Recommendations
Temperature	80 - 150 °C[1]	Increases with temperature up to an optimum, then may decrease due to decomposition.	Higher temperatures can lead to increased byproduct formation.	Start with trials around 100-120°C and optimize based on results.
TFE Pressure	Variable	Higher pressure generally increases reaction rate and yield.	Excessive pressure may not significantly improve purity and poses safety risks.	Maintain a consistent, moderate pressure. The optimal pressure should be determined experimentally.
Reaction Time	4 - 24 hours	Yield increases with time until the reaction reaches completion.	Prolonged reaction times at high temperatures can promote side reactions.	Monitor the reaction by TLC or HPLC to determine the optimal endpoint.
Solvent	DMF[1]	Good solubility for reactants.	Must be anhydrous to avoid side reactions.	Use dry DMF for the best results.

Experimental Protocols

Synthesis of 4-Amino-2,6-dichlorophenol (Starting Material)

There are multiple routes to synthesize the starting material. One common method involves the nitration of 2,6-dichlorophenol followed by reduction.

Step 1: Nitration of 2,6-dichlorophenol

• In a four-necked flask equipped with a stirrer, add 100 mL of carbon tetrachloride.

• Add 1 mL of a nitration catalyst.

• Slowly add 32.6 g (0.2 mol) of 2,6-dichlorophenol and stir until fully dissolved.

• Control the temperature at approximately 35°C and slowly add 20.4 g (0.22 mol) of 68% nitric acid.

• After the addition is complete, maintain the temperature at 35°C for 2 hours.

• Cool the mixture to room temperature and filter the solid.

• Dry the solid to obtain 2,6-dichloro-4-nitrophenol.

Step 2: Reduction of 2,6-dichloro-4-nitrophenol

• In a four-necked flask, add 100 mL of ethanol.

• Add 31.2 g (0.15 mol) of 2,6-dichloro-4-nitrophenol and 1.5 g of a reduction catalyst.

• Heat the mixture to 75°C and stir for 1 hour.

• Slowly add 14.3 g (0.23 mol) of 80% hydrazine hydrate.

• After the addition, reflux the mixture for 3 hours.

• Perform a hot filtration to remove the catalyst.

• Evaporate the ethanol from the filtrate, cool to room temperature, and filter the resulting solid.

• Dry the solid to obtain 4-Amino-2,6-dichlorophenol.

Synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

This protocol is based on a large-scale industrial synthesis and should be scaled down and adapted for laboratory use.[1]

• To a suitable pressure-rated reaction vessel, add 600 kg of N,N-dimethylformamide (DMF).

• With stirring, add 200 kg of 4-Amino-2,6-dichlorophenol.

• Heat the mixture to 80°C to dissolve the solid.

• Introduce tetrafluoroethylene gas into the vessel. The pressure and flow rate should be carefully controlled.

• Maintain the reaction temperature between 80°C and 150°C until the reaction is complete (monitor by TLC or HPLC).

• After the reaction is complete, cool the vessel to 100°C.

• Perform a vacuum distillation to remove the DMF and isolate the crude product. The crude product will distill after the solvent.

• Further purification of the crude product can be achieved by a second vacuum distillation or by recrystallization from a suitable solvent system.

Visualizations

Caption: Overall workflow for the synthesis of the target compound.

References

• 1. 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline?

A1: A widely used industrial method involves the reaction of 2,6-dichloro-4-aminophenol with tetrafluoroethylene (TFE) in a polar aprotic solvent such as N,N-dimethylformamide (DMF).[1] This process is typically carried out at elevated temperatures.

Q2: What are the main starting materials required for this synthesis?

A2: The primary starting materials are 2,6-dichloro-4-aminophenol and tetrafluoroethylene gas.[1] The synthesis of the precursor, 2,6-dichloro-4-aminophenol, can be achieved through a multi-step process starting from p-nitroaniline, which involves chlorination, diazotization, hydrolysis, and subsequent hydrogenation.

Q3: What are the typical yields and purity of the crude product?

A3: In a scaled-up industrial process, the crude product composition after the reaction of 2,6-dichloro-4-aminophenol and tetrafluoroethylene can be approximately 94% 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, 5% residual DMF, and 1% of a difluoroether impurity.[1]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Product Formation	1. Inactive Starting Material: 2,6-dichloro-4-aminophenol may have degraded. 2. Insufficient Temperature: The reaction may not have reached the required activation energy. 3. Poor Quality Tetrafluoroethylene (TFE): The TFE gas may contain inhibitors or impurities. 4. Leak in the Reaction System: Loss of TFE gas from the reaction vessel.	1. Check Purity of Starting Material: Analyze the 2,6-dichloro-4-aminophenol by techniques such as NMR or HPLC to confirm its identity and purity. 2. Optimize Reaction Temperature: Ensure the reaction is heated to the recommended temperature range of 80-150°C.[1] 3. Use High-Purity TFE: Ensure the TFE is of appropriate purity and free from polymerization inhibitors. 4. System Integrity Check: Pressure test the reaction setup to ensure it is sealed and can maintain the required pressure of TFE.
Presence of a Significant Amount of Unreacted 2,6-dichloro-4-aminophenol	1. Incomplete Reaction: The reaction time may be too short. 2. Insufficient TFE: The amount of TFE introduced may be substoichiometric. 3. Inefficient Stirring: Poor mixing can lead to localized depletion of reactants.	1. Increase Reaction Time: Extend the reaction duration to allow for complete conversion. 2. Ensure Excess TFE: Maintain a positive pressure of TFE throughout the reaction to ensure it is in excess. 3. Improve Agitation: Use a more efficient stirring mechanism or increase the stirring speed to ensure homogeneity.
Formation of Polymeric Byproducts	1. TFE Polymerization: Tetrafluoroethylene has a high tendency to polymerize, especially at elevated temperatures and in the presence of initiators.[2][3] 2. Presence of Oxygen: Oxygen can initiate the explosive polymerization of TFE.[2]	1. Control Reaction Temperature: Avoid excessively high temperatures that can promote TFE polymerization. 2. Maintain an Inert Atmosphere: Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) to exclude oxygen.[2] Flush all pipework with an inert gas before introducing TFE.
Product is Colored (e.g., yellow or brown)	1. Oxidation of the Aniline: The amino group is susceptible to air oxidation, which can form colored impurities.	1. Inert Atmosphere: Handle the purified product under an inert atmosphere. 2. Decolorizing Agents: During workup or recrystallization, treatment with activated charcoal can help remove colored impurities.
Difficulties in Product Purification	1. Similar Polarity of Product and Impurities: Co-elution during column chromatography can be an issue. 2. Basicity of the Aniline: The basic nature of the aniline can lead to tailing on silica gel chromatography.	1. Acid-Base Extraction: Dissolve the crude product in a suitable organic solvent and wash with a dilute acid (e.g., 1M HCl). The protonated aniline will move to the aqueous phase, leaving non-basic impurities in the organic layer. The aqueous layer can then be basified and the product re-extracted. 2. Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be an effective purification method. 3. Modified Chromatography: For column chromatography, consider using silica gel treated with a small amount of a volatile base like triethylamine, or use an alternative stationary phase like alumina.

Experimental Protocols

Synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline from 2,6-dichloro-4-aminophenol and Tetrafluoroethylene [1]

• Reaction Setup: A suitable pressure reactor is charged with N,N-dimethylformamide (DMF) and 2,6-dichloro-4-aminophenol.

• Heating and Inerting: The mixture is stirred and heated to 80°C. The reactor is purged with an inert gas to remove any oxygen.

• Addition of Tetrafluoroethylene (TFE): Tetrafluoroethylene gas is introduced into the reactor, and the reaction is maintained at a temperature between 80°C and 150°C.

• Workup: After the reaction is complete, the reaction mixture is distilled at 150°C to remove the DMF and other volatile components. The crude product is obtained as the distillation residue.

Visualizations

Reaction Pathway

Caption: Synthesis of the target aniline from its precursors.

Potential Side Reactions

Caption: Potential side reactions during the synthesis.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting synthesis issues.

References

• 1. 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline synthesis - chemicalbook [chemicalbook.com]
• 2. Tetrafluoroethylene - Wikipedia [en.wikipedia.org]
• 3. Poly(tetrafluoroethene) (Polytetrafluoroethylene) [essentialchemicalindustry.org]

Technical Support Center: Synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on increasing the yield of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline. This document offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data presentation to address common challenges encountered during its synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to produce 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline?

A1: The most widely reported method is the reaction of 4-Amino-2,6-dichlorophenol with tetrafluoroethylene in a polar aprotic solvent such as N,N-dimethylformamide (DMF).[1]

Q2: What are the critical parameters influencing the yield of the reaction?

A2: Key parameters that significantly affect the yield include reaction temperature, the pressure of tetrafluoroethylene, reaction time, and the purity of the starting materials and solvent. The reaction is typically conducted at elevated temperatures, ranging from 80 to 150°C.[1]

Q3: What are the common impurities found in the crude product?

A3: Common impurities include residual solvent (e.g., DMF) and byproducts such as difluoroether. A typical crude product might contain approximately 94% of the desired aniline, 5% DMF, and 1% difluoroether.[1]

Q4: How can the purity of the final product be improved?

A4: The crude product can be purified by distillation, which is effective at removing lower-boiling impurities like residual DMF.[1] For higher purity, techniques such as column chromatography or recrystallization may be employed, which are common methods for purifying fluorinated anilines.

Q5: Are there any specific safety precautions to consider during the synthesis?

A5: Yes, tetrafluoroethylene is a flammable gas and should be handled with appropriate safety measures in a well-ventilated area. The reaction is also conducted at high temperatures and potentially elevated pressures, requiring the use of suitable reaction vessels and monitoring equipment. Chlorinated and fluorinated aromatic compounds may have potential toxicity, so appropriate personal protective equipment should be worn.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Inactive starting materials	Ensure the 4-Amino-2,6-dichlorophenol is of high purity and dry. Use fresh, high-quality DMF.
Leak in the reaction setup	Check all connections and seals to ensure the system can maintain the required pressure of tetrafluoroethylene.
Insufficient reaction temperature or time	Gradually increase the reaction temperature within the recommended range (80-150°C) and monitor the reaction progress over a longer period.
Formation of Significant Byproducts	Non-optimal reaction temperature	An incorrect temperature can lead to side reactions. Optimize the temperature to favor the formation of the desired product.
Presence of moisture	Ensure all reactants and the solvent are anhydrous, as water can react with tetrafluoroethylene and other intermediates.
Product Degradation	Excessive reaction temperature or time	Prolonged heating at high temperatures can lead to the degradation of the product. Optimize the reaction time and temperature to maximize yield while minimizing degradation.
Difficulty in Product Purification	Incomplete removal of solvent	After the initial distillation, a higher vacuum or a secondary purification step like column chromatography might be necessary to remove residual high-boiling solvents.
Co-elution of impurities during chromatography	If using column chromatography, experiment with different solvent systems to achieve better separation of the product from impurities.

Experimental Protocols

Synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

This protocol is based on the addition of tetrafluoroethylene to 4-Amino-2,6-dichlorophenol.

Materials:

• 4-Amino-2,6-dichlorophenol

• Tetrafluoroethylene gas

• N,N-dimethylformamide (DMF), anhydrous

• Nitrogen gas

• Reaction vessel suitable for high-pressure gas reactions

• Distillation apparatus

Procedure:

• Reaction Setup: In a suitable reaction vessel, add 4-Amino-2,6-dichlorophenol and anhydrous N,N-dimethylformamide (a ratio of approximately 1:3 by weight, e.g., 200 kg of aminophenol to 600 kg of DMF, can be used for large-scale synthesis).[1]

• Inert Atmosphere: Purge the reaction vessel with nitrogen gas to remove any air and moisture.

• Heating: While stirring, heat the mixture to 80°C to dissolve the 4-Amino-2,6-dichlorophenol completely.[1]

• Addition of Tetrafluoroethylene: Introduce tetrafluoroethylene gas into the reaction vessel. The reaction is typically carried out at a temperature range of 80 - 150°C.[1] Maintain a constant pressure of tetrafluoroethylene and monitor the uptake.

• Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique (e.g., GC-MS or HPLC) until the starting material is consumed.

• Work-up and Purification:

  • After the reaction is complete, cool the reaction mixture to approximately 100°C.[1]

  • Vent any excess tetrafluoroethylene gas safely.

  • The crude product is then purified by distillation at 150°C to remove the DMF and other volatile impurities.[1]

  • The residue after distillation contains the crude 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline. Further purification can be achieved through vacuum distillation or chromatography if required.

Data Presentation

Table 1: Composition of Crude Product after Synthesis

Component	Percentage (%)
3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline	94
N,N-dimethylformamide (DMF)	5
Difluoroether byproduct	1

Data is based on a specific industrial synthesis process and may vary depending on the reaction conditions.[1]

Visualizations

Diagram 1: Synthesis Workflow

Caption: A simplified workflow for the synthesis and purification of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

References

• 1. 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline synthesis - chemicalbook [chemicalbook.com]

Degradation of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline under acidic or basic conditions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, particularly concerning its stability under acidic and basic conditions.

Frequently Asked Questions (FAQs)

Q1: I am observing a decrease in the concentration of my 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline stock solution prepared in an acidic mobile phase for HPLC analysis. What could be the cause?

A1: Like many halogenated anilines, 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline can be susceptible to degradation under acidic conditions. The decrease in concentration is likely due to acid-catalyzed hydrolysis or other degradation pathways.[1] The rate of this degradation can be influenced by the specific pH of the mobile phase, its composition, and the storage temperature. It is highly recommended to prepare fresh acidic solutions of this compound for immediate use whenever possible to ensure accurate quantification.[1]

Q2: My HPLC analysis of a sample containing 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline in an acidic matrix is showing unexpected peaks that are not present in my standard. How can I determine if these are degradation products?

A2: The appearance of new peaks in your chromatogram is a strong indicator of degradation.[1] To confirm this, you can perform a forced degradation study.[1][2][3][4] This involves intentionally exposing a sample of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline to acidic conditions (e.g., 0.1 M HCl) and monitoring the chromatogram over time. A decrease in the peak area of the parent compound with a simultaneous increase in the new peaks would confirm that they are degradation products.[1] For structural elucidation of these new products, further analysis using techniques like LC-MS is recommended.[1]

Q3: I am conducting a synthesis reaction with 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline in the presence of a strong acid and observing a low yield. Could the starting material be degrading?

A3: Yes, it is highly probable that the low yield is due to the degradation of the 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline starting material under the strong acidic conditions of your reaction.[1] Consider the following troubleshooting steps:

• Temperature Control: If your reaction conditions permit, try running the reaction at a lower temperature to minimize the rate of degradation.[1]

• Acid Concentration: Investigate if a lower concentration of the acid catalyst can be used without significantly impacting the desired reaction rate.[1]

• Reaction Time: Monitor the reaction progress closely to determine the optimal time for completion, avoiding prolonged exposure to the acidic environment.

Q4: What are the likely degradation products of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline under acidic or basic conditions?

Q5: How stable is 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline to basic conditions?

A5: Generally, anilines are more stable under basic to neutral conditions compared to acidic conditions. However, strong bases in combination with oxidizing agents or elevated temperatures could still lead to degradation, potentially through oxidation of the amino group. To ascertain its stability in your specific basic experimental conditions, a forced degradation study under basic conditions (e.g., 0.1 M NaOH) is recommended.

Troubleshooting Guides

Issue 1: Inconsistent Analytical Results

Symptom	Possible Cause	Troubleshooting Steps
Decreasing peak area of the main compound over time in HPLC analysis with acidic mobile phase.	Degradation of the analyte in the acidic mobile phase.	Prepare fresh sample solutions immediately before analysis. If possible, adjust the mobile phase to a less acidic pH while maintaining chromatographic performance. Store stock solutions in a neutral, aprotic solvent and dilute into the mobile phase just before injection.
Appearance of unknown peaks in chromatograms.	Formation of degradation products.	Conduct a forced degradation study to confirm if the new peaks are related to the parent compound. Use a diode array detector (DAD) or photodiode array (PDA) detector to check for peak purity. Employ LC-MS to identify the mass of the unknown peaks and propose potential structures.

Issue 2: Low Yields in Chemical Reactions

Symptom	Possible Cause	Troubleshooting Steps
Low recovery of product in reactions involving acidic reagents.	Degradation of the starting material, 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.	Reduce the reaction temperature. Use the lowest effective concentration of the acid. Optimize the reaction time to prevent prolonged exposure to harsh conditions. Consider using a milder acid or a different catalytic system if the reaction chemistry allows.
Formation of colored impurities, especially in basic media.	Oxidation of the aniline functional group.	Run the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation. Use purified, peroxide-free solvents. If colored byproducts are present in the final product, consider purification steps such as treatment with activated carbon during recrystallization.[5]

Data Presentation

The following tables present hypothetical data from a forced degradation study on 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline to illustrate its potential stability profile. Note: This data is for illustrative purposes only and should be confirmed by experimental studies.

Table 1: Forced Degradation under Acidic Conditions (0.1 M HCl at 60°C)

Time (hours)	Assay of Parent Compound (%)	Total Impurities (%)	Appearance of Solution
0	100.0	< 0.1	Colorless
2	95.2	4.8	Colorless
6	88.5	11.5	Faint Yellow
12	79.1	20.9	Yellow
24	65.3	34.7	Amber

Table 2: Forced Degradation under Basic Conditions (0.1 M NaOH at 60°C)

Time (hours)	Assay of Parent Compound (%)	Total Impurities (%)	Appearance of Solution
0	100.0	< 0.1	Colorless
2	99.8	0.2	Colorless
6	99.5	0.5	Colorless
12	99.1	0.9	Faint Brown
24	98.2	1.8	Brown

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study on 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

Objective: To evaluate the stability of the compound under acidic and basic stress conditions.

Materials:

• 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

• Methanol or Acetonitrile (HPLC grade)

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• HPLC system with a UV or DAD/PDA detector

• LC-MS system (for peak identification)

• pH meter

• Water bath or oven

Procedure:

• Sample Preparation: Prepare a stock solution of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline in a suitable organic solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

• Acid Degradation:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M HCl.

  • Incubate the mixture in a water bath or oven at an elevated temperature (e.g., 60°C).

  • Withdraw samples at specified time points (e.g., 0, 2, 6, 12, and 24 hours).

  • Before HPLC analysis, neutralize the samples with an equivalent amount of 0.1 M NaOH and dilute with the mobile phase to an appropriate concentration.

• Base Degradation:

  • To another aliquot of the stock solution, add an equal volume of 0.1 M NaOH.

  • Follow the same incubation and sampling procedure as for the acid degradation.

  • Neutralize the samples with an equivalent amount of 0.1 M HCl before HPLC analysis.

• Analysis:

  • Analyze the samples using a validated stability-indicating HPLC method. The method should be able to resolve the parent compound from any degradation products.

  • Monitor the decrease in the peak area of the parent compound and the increase in the peak areas of any new peaks.

  • If significant degradation is observed, use LC-MS to obtain mass information on the degradation products to aid in their identification.

Visualizations

Caption: Workflow for a forced degradation study.

Caption: Hypothetical degradation pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 3. rjptonline.org [rjptonline.org]
• 4. scribd.com [scribd.com]
• 5. benchchem.com [benchchem.com]

Troubleshooting low conversion in 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline. The information is designed to help resolve common issues encountered during its synthesis and subsequent reactions, with a focus on improving conversion rates and product purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline?

The most cited method for synthesizing 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline is the reaction of 4-Amino-2,6-dichlorophenol with tetrafluoroethylene (TFE) in a polar aprotic solvent such as N,N-dimethylformamide (DMF).[1] This reaction is typically carried out at elevated temperatures.

Q2: What are the critical parameters to control during the synthesis to ensure high conversion?

Key parameters for a successful synthesis include:

• Reaction Temperature: The reaction is typically conducted at temperatures ranging from 80 to 150°C.[1]

• Inert Atmosphere: The use of an inert atmosphere (e.g., nitrogen or argon) is crucial to prevent oxidation of the aniline starting material and to safely handle tetrafluoroethylene.

• Solvent Quality: Anhydrous DMF is recommended to minimize potential side reactions.

• Pressure: The reaction involves a gaseous reagent (TFE), so appropriate pressure control is necessary to ensure a sufficient concentration of TFE in the reaction mixture.

Q3: I am observing a significant amount of an unknown impurity in my crude product. What could it be?

A common impurity noted in the synthesis from 4-Amino-2,6-dichlorophenol and TFE is a "difluoroether" byproduct.[1] While the exact structure is not always specified, it could arise from incomplete reaction or side reactions of TFE. Other potential impurities include unreacted starting material, residual solvent (DMF), and products of oxidation or polymerization.

Q4: My final product is discolored. What is the likely cause and how can I prevent it?

Discoloration, often appearing as a dark or tar-like substance, is typically due to the oxidation of the aniline functional group. To mitigate this:

• Ensure the reaction is carried out under a strictly inert atmosphere.

• Use high-purity, degassed solvents and reagents.

• Avoid excessive reaction temperatures or prolonged reaction times.

• Purify the crude product promptly after the reaction is complete.

Troubleshooting Guide for Low Conversion

Low conversion is a frequent challenge in the synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline. The following sections provide a systematic approach to identifying and resolving the root causes.

Issue 1: Low or No Consumption of Starting Material (4-Amino-2,6-dichlorophenol)

If you observe a significant amount of unreacted 4-Amino-2,6-dichlorophenol, consider the following potential causes and solutions.

Potential Cause	Recommended Action	Expected Outcome
Insufficient Tetrafluoroethylene (TFE)	Increase the pressure of TFE or the sparging rate into the reaction mixture. Ensure the TFE cylinder is not empty.	Increased rate of reaction and consumption of the starting material.
Low Reaction Temperature	Gradually increase the reaction temperature in increments of 10°C, not exceeding 150°C.[1]	Improved reaction kinetics and higher conversion.
Poor Solvent Quality	Use freshly opened, anhydrous DMF. Consider drying the solvent over molecular sieves prior to use.	Reduced side reactions and improved solubility of reactants.
Inadequate Mixing	Ensure efficient stirring to facilitate the mass transfer of gaseous TFE into the liquid phase.	Homogeneous reaction mixture and improved reaction rate.

Issue 2: Formation of Significant Byproducts

The presence of multiple spots on a TLC plate or several peaks in an HPLC chromatogram in addition to the starting material and product indicates the formation of byproducts.

Potential Byproduct	Possible Cause	Suggested Mitigation Strategy
"Difluoroether" Impurity	Incomplete reaction of TFE or a side reaction pathway.[1]	Optimize reaction time and TFE concentration. Consider purification by fractional distillation or column chromatography.
Polymeric Material	TFE can polymerize, especially in the presence of oxygen or at high temperatures.	Ensure a strictly inert atmosphere and maintain precise temperature control.
Oxidation Products	Presence of oxygen in the reaction system.	Degas the solvent and purge the reaction vessel thoroughly with an inert gas before introducing reactants.

A logical workflow for troubleshooting low conversion is presented in the diagram below.

Troubleshooting workflow for low conversion.

Experimental Protocols

Synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

This protocol is adapted from patent literature for a large-scale synthesis and can be scaled down for laboratory use.[1]

Materials:

• 4-Amino-2,6-dichlorophenol

• N,N-dimethylformamide (DMF), anhydrous

• Tetrafluoroethylene (TFE) gas

• Nitrogen or Argon gas

• Standard laboratory glassware for reactions under pressure

• Distillation apparatus

Procedure:

• To a pressure-rated reaction vessel equipped with a mechanical stirrer, gas inlet, and thermocouple, add 4-Amino-2,6-dichlorophenol and anhydrous DMF.

• Purge the vessel with an inert gas (nitrogen or argon) to remove all oxygen.

• Heat the stirred mixture to 80°C.

• Introduce tetrafluoroethylene gas into the reaction vessel. The pressure should be carefully monitored and maintained according to the specific equipment capabilities.

• The reaction temperature is maintained between 80-150°C. Monitor the reaction progress by a suitable analytical method (e.g., TLC, HPLC, or GC) by periodically taking aliquots from the reaction mixture.

• Once the reaction is complete (i.e., consumption of the starting material), stop the flow of TFE and cool the reaction mixture to room temperature.

• Carefully vent any excess TFE according to safety protocols.

• The crude product can be purified by distillation under reduced pressure. The main fraction is collected at a temperature determined by the vacuum level. A patent suggests a distillation temperature of 150°C, though the pressure is not specified.[1]

Crude Product Profile (Example):

The following table presents an example of a crude product composition obtained from an industrial-scale synthesis.[1]

Component	Percentage in Crude Product
3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline	94%
N,N-dimethylformamide (DMF)	5%
"Difluoroether" Impurity	1%

The general workflow for the synthesis and purification is illustrated below.

General workflow for synthesis and purification.

References

• 1. 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline synthesis - chemicalbook [chemicalbook.com]

Removal of residual solvents from 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

Technical Support Center: 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the removal of residual solvents from 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline. The information is tailored for researchers, scientists, and drug development professionals to address common challenges encountered during the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common residual solvents found in 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline after synthesis?

Based on typical synthesis routes, the most common residual solvent is N,N-dimethylformamide (DMF), which is often used as a reaction solvent.[1] Other potential solvents could be introduced during work-up and purification steps, such as ethanol, ethyl acetate, or hexane.

Q2: Why is it crucial to remove residual solvents from an Active Pharmaceutical Ingredient (API) like this?

Residual solvents in APIs are strictly regulated as they can pose a risk to patient safety and may affect the physicochemical properties of the drug substance, such as crystal form, solubility, stability, and bioavailability.[2][3] The International Council for Harmonisation (ICH) provides guidelines (Q3C) that classify solvents based on their toxicity and set permissible daily exposure limits.[2][3]

Q3: What are the primary methods for removing residual solvents from 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline?

Common methods for removing residual solvents from APIs include:

• Vacuum Drying: Heating the compound under reduced pressure.

• Recrystallization: Dissolving the compound in a suitable solvent and allowing it to crystallize, leaving impurities in the solution.[4][5]

• Solvent Displacement (Vacuum Hydration): Drying the substance in the presence of water vapor to displace residual organic solvent molecules.[6][7]

• Azeotropic Distillation: Adding a solvent that forms a low-boiling azeotrope with the residual solvent, which can then be removed by evaporation.[8]

Q4: How can I determine the concentration of residual solvents in my sample?

Gas Chromatography (GC), often with headspace sampling (HS-GC), is the most common and recommended technique for identifying and quantifying residual solvents in pharmaceutical substances.[2] This method provides high sensitivity and specificity for volatile organic compounds.

Troubleshooting Guides

Issue 1: High levels of DMF remain after initial drying.

• Possible Cause: DMF has a high boiling point (153 °C), making it difficult to remove by standard vacuum drying at moderate temperatures.

• Troubleshooting Steps:

  • Increase Drying Temperature and Vacuum: Carefully increase the drying temperature, ensuring it remains well below the melting point or decomposition temperature of the aniline. A high vacuum is essential.

  • Recrystallization: If the purity of the compound allows, recrystallization from a suitable solvent system (e.g., ethanol/water) can be very effective in removing DMF.

  • Water Wash/Slurry: Washing or slurrying the solid product with water can help remove DMF, as DMF is highly soluble in water. This should be followed by a thorough drying step to remove the water.

Issue 2: The compound degrades during high-temperature vacuum drying.

• Possible Cause: 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline may be thermally labile, especially for extended periods.

• Troubleshooting Steps:

  • Lower Temperature, Longer Time: Decrease the drying temperature and extend the drying time under a high vacuum.

  • Vacuum Hydration: Introduce a controlled amount of water vapor into the vacuum oven. The water molecules can help displace the trapped solvent molecules within the crystal lattice at a lower temperature.[6][7]

  • Nitrogen Flow: Use a gentle stream of dry nitrogen in conjunction with vacuum drying to help carry away solvent vapors.

Issue 3: Recrystallization results in low product yield.

• Possible Cause: The compound may have significant solubility in the chosen cold solvent, or too much solvent was used.

• Troubleshooting Steps:

  • Optimize Solvent System: Experiment with different solvent/anti-solvent combinations to find a system where the compound has high solubility at high temperatures and low solubility at low temperatures.

  • Minimize Solvent Volume: Use the minimum amount of hot solvent required to fully dissolve the compound to ensure maximum recovery upon cooling.[5]

  • Controlled Cooling: Cool the solution slowly to promote the formation of pure crystals. Rapid cooling can trap impurities and lead to smaller, less pure crystals.

  • Use of an Anti-Solvent: If a single solvent is not effective, an anti-solvent (a solvent in which the compound is insoluble) can be added to the solution to induce crystallization.[5]

Quantitative Data Summary

The following table provides a hypothetical comparison of different methods for the removal of DMF from 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline. These values are illustrative and actual results may vary depending on the specific experimental conditions.

Method	Temperature (°C)	Pressure (mbar)	Time (h)	Initial DMF (ppm)	Final DMF (ppm)	Yield (%)
Vacuum Drying	60	<10	24	50,000 (5%)	8,000	>99
High-Temp Vacuum Drying	80	<10	12	50,000 (5%)	1,500	>99
Recrystallization (Ethanol/Water)	78 to 5	Atmospheric	4	50,000 (5%)	<400	85-95
Water Slurry & Drying	25 then 60	Atmospheric then <10	2 then 18	50,000 (5%)	<1,000	~98

Experimental Protocols

Protocol 1: Enhanced Vacuum Drying

• Place the 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline in a suitable drying vessel (e.g., a shallow glass tray).

• Place the vessel in a vacuum oven.

• Heat the oven to 70-80 °C.

• Gradually apply a vacuum, aiming for a pressure below 10 mbar.

• Dry for 12-24 hours.

• Periodically release the vacuum with dry nitrogen and re-apply to help remove the solvent vapor.

• After the drying period, allow the oven to cool to room temperature before releasing the vacuum.

• Test a sample for residual solvent content using GC.

Protocol 2: Recrystallization

• Place the crude 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline in an Erlenmeyer flask.

• Add a minimal amount of a suitable solvent (e.g., ethanol) and heat the mixture to boiling with stirring until the solid is completely dissolved.[5]

• If the solution is colored, a small amount of activated carbon can be added, and the hot solution filtered.

• Slowly add a hot anti-solvent (e.g., water) dropwise until the solution becomes slightly turbid.

• Add a few more drops of the hot solvent until the solution is clear again.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing with a small amount of the cold solvent mixture.

• Dry the purified crystals under vacuum.

Visualizations

References

• 1. 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline synthesis - chemicalbook [chemicalbook.com]
• 2. almacgroup.com [almacgroup.com]
• 3. agilent.com [agilent.com]
• 4. benchchem.com [benchchem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. US5981751A - Method for removal of residual organic solvents and use thereof in manufacturing pharmaceuticals - Google Patents [patents.google.com]
• 7. EP0900582A1 - Method for removal of residual organic solvents from a crystalline bulk substance and use thereof in manufacturing pharmaceuticals - Google Patents [patents.google.com]
• 8. Tips & Tricks [chem.rochester.edu]

Technical Support Center: Synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

Troubleshooting Guides

Q1: My reaction yield is significantly lower than expected. What are the potential causes and how can I improve it?

A1: Low yields in the synthesis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline from 4-Amino-2,6-dichlorophenol and tetrafluoroethylene can stem from several factors. A systematic approach to troubleshooting is recommended.

• Incomplete Reaction: The reaction may not have gone to completion.

  • Troubleshooting:

    • Reaction Time: Ensure the reaction has been allowed to proceed for a sufficient duration. Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the optimal reaction time.

    • Temperature: The reaction temperature is critical. Ensure the temperature is maintained within the optimal range (typically 80-150°C) as specified in the protocol. Lower temperatures can lead to a sluggish reaction, while excessively high temperatures might promote by-product formation.

    • Reagent Purity: The purity of the starting materials, particularly the 4-Amino-2,6-dichlorophenol, is crucial. Impurities can interfere with the reaction. Ensure the starting material is of high purity and appropriately dried.

    • Solvent Quality: The solvent, typically N,N-dimethylformamide (DMF), should be anhydrous. The presence of water can consume the reactive species and reduce the yield.

• Sub-optimal Reagent Stoichiometry: An incorrect ratio of tetrafluoroethylene to the starting phenol can lead to incomplete conversion.

  • Troubleshooting:

    • Ensure a sufficient excess of tetrafluoroethylene is used to drive the reaction to completion, but avoid a large excess which might lead to side reactions.

• By-product Formation: The formation of significant amounts of by-products will naturally lower the yield of the desired product. Refer to the FAQ on by-product identification (Q2) to diagnose this issue.

Q2: I see an unexpected peak in my HPLC/GC-MS analysis of the crude product. What could it be?

A2: Besides the main product, 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, and residual solvent (DMF), a common by-product is a "difluoroether". Analysis of the crude product has shown the following typical composition:

Component	Percentage in Crude Product
3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline	~94%
N,N-dimethylformamide (DMF)	~5%
"Difluoroether" by-product	~1%

The "difluoroether" is likely 3,5-Dichloro-4-(1,2-difluoroethoxy)aniline . This can arise from an incomplete addition of the tetrafluoroethylene reactant.

Other potential by-products, though less commonly reported, could include:

• C-alkylated isomers: Where the tetrafluoroethoxy group attaches to a carbon atom of the benzene ring instead of the oxygen of the hydroxyl group.

• Over-alkylated products: If the amino group is also alkylated, though this is less likely under standard conditions.

• Unreacted 4-Amino-2,6-dichlorophenol: Indicating an incomplete reaction.

To confirm the identity of the unknown peak, it is recommended to use High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Frequently Asked Questions (FAQs)

Q3: What is the likely structure of the "difluoroether" by-product and how is it formed?

A3: The most probable structure for the "difluoroether" by-product is 3,5-Dichloro-4-(1,2-difluoroethoxy)aniline .

Proposed Formation Mechanism: The reaction proceeds via the deprotonation of the hydroxyl group of 4-Amino-2,6-dichlorophenol, followed by nucleophilic attack on the tetrafluoroethylene. An incomplete reaction or protonation of an intermediate carbanion could lead to the formation of the difluoroethoxy group (-OCHF-CHF2) instead of the desired tetrafluoroethoxy group (-OCF2-CHF2).

Q4: How can I minimize the formation of the "difluoroether" by-product?

A4: To minimize the formation of the "difluoroether" by-product, consider the following:

• Reaction Conditions: Ensure the reaction goes to completion by optimizing the reaction time and temperature.

• Base: Use a suitable base to ensure complete deprotonation of the phenol. The choice and amount of base can influence the reaction pathway.

• Tetrafluoroethylene Pressure: Maintaining an adequate pressure of tetrafluoroethylene can help drive the reaction towards the desired product.

Q5: What are the recommended analytical methods for monitoring the reaction and assessing the purity of the final product?

A5: A combination of chromatographic and spectroscopic techniques is recommended.

• High-Performance Liquid Chromatography (HPLC) with UV detection: Ideal for monitoring the reaction progress and quantifying the purity of the final product. A reversed-phase C18 column is typically suitable.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying and quantifying volatile by-products and impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): Essential for the structural elucidation of the final product and any isolated by-products. ¹⁹F NMR is particularly useful for confirming the structure of the tetrafluoroethoxy group.

Experimental Protocols

Protocol 1: HPLC-UV Purity Analysis

This method is designed for the purity assessment of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline and the detection of related impurities.

• Instrumentation:

  • HPLC system with a UV-Vis detector

  • Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Mobile Phase:

  • A: Water

  • B: Acetonitrile

• Gradient Program:

  • Start with a 50:50 (A:B) mixture, then ramp up to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the sample and dissolve it in 10 mL of acetonitrile to prepare a 1 mg/mL stock solution.

  • Further dilute the stock solution with the mobile phase to a suitable concentration (e.g., 0.1 mg/mL) for analysis.

Protocol 2: GC-MS By-product Identification

This method is suitable for the identification of volatile impurities and by-products.

• Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer (GC-MS)

  • Capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness)

• Carrier Gas: Helium at a constant flow of 1 mL/min

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp to 280°C at a rate of 15°C/min.

  • Hold at 280°C for 10 minutes.

• Injector Temperature: 250°C

• MS Transfer Line Temperature: 280°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: 50-500 amu

• Sample Preparation:

  • Dissolve a small amount of the crude reaction mixture or purified product in a suitable solvent such as dichloromethane or ethyl acetate.

  • Filter the solution through a 0.22 µm syringe filter before injection.

Visualizations

Caption: Workflow for the synthesis and purification of the target compound.

Caption: Analytical workflow for by-product identification and purity analysis.

Catalyst Selection for Reactions with 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on catalyst selection for chemical reactions involving 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline. This valuable intermediate, often used in the synthesis of agrochemicals and pharmaceuticals, presents unique challenges in cross-coupling reactions due to its electronic and steric properties. This guide offers troubleshooting advice and frequently asked questions (FAQs) to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of catalytic cross-coupling reactions performed with 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline?

A1: The most prevalent catalytic cross-coupling reactions for this substrate are the Buchwald-Hartwig amination for C-N bond formation and the Suzuki-Miyaura coupling for C-C bond formation. These reactions are essential for introducing molecular diversity and building more complex molecular architectures.

Q2: Which factors make catalyst selection for this specific aniline derivative challenging?

A2: The reactivity of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline is influenced by several factors:

• Electron-Deficient Ring: The presence of two chlorine atoms and a tetrafluoroethoxy group withdraws electron density from the aromatic ring, making oxidative addition, a key step in many catalytic cycles, more challenging.

• Steric Hindrance: The substituents ortho to the amino group and the chlorine atoms can sterically hinder the approach of the catalyst and the coupling partner.

• Multiple Reactive Sites: The presence of two chlorine atoms raises the possibility of double-addition or side reactions if the reaction conditions are not carefully controlled.

Q3: What are the general recommendations for a palladium precatalyst and ligand for a Buchwald-Hartwig amination with this substrate?

A3: For electron-deficient and sterically hindered aryl chlorides, palladium(II) acetate (Pd(OAc)₂) and tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) are commonly used precatalysts.[1] These are typically paired with bulky, electron-rich phosphine ligands. Ligands such as XPhos, RuPhos, and BrettPhos have shown efficacy in the amination of similar electron-deficient aryl chlorides.[1]

Q4: What type of base is recommended for these cross-coupling reactions?

A4: A strong, non-nucleophilic base is crucial to deprotonate the amine (in Buchwald-Hartwig amination) or activate the boronic acid/ester (in Suzuki-Miyaura coupling) without competing in the reaction.[1] Sodium tert-butoxide (NaOtBu) is a common choice for Buchwald-Hartwig aminations, while carbonates (e.g., K₂CO₃, Cs₂CO₃) or phosphates (e.g., K₃PO₄) are frequently used in Suzuki-Miyaura couplings.[2]

Troubleshooting Guides

Buchwald-Hartwig Amination

Issue 1: Low or No Conversion of Starting Material

Potential Cause	Troubleshooting Step
Inactive Catalyst	Ensure the palladium precatalyst and ligand are of high quality and have been stored under an inert atmosphere. Consider using a pre-formed palladium-ligand complex.
Insufficiently Strong Base	Switch to a stronger base, such as lithium bis(trimethylsilyl)amide (LHMDS), particularly if the amine coupling partner is weakly nucleophilic.
Inappropriate Ligand	For electron-deficient aryl chlorides, bulky and electron-rich ligands are essential. Screen ligands like XPhos, RuPhos, or BrettPhos.[1]
Low Reaction Temperature	Gradually increase the reaction temperature in increments of 10-20 °C, monitoring for product formation and decomposition.
Solvent Effects	Ensure the use of anhydrous, aprotic solvents like toluene or dioxane. Traces of water can deactivate the catalyst.

Issue 2: Formation of Side Products (e.g., Hydrodehalogenation)

Potential Cause	Troubleshooting Step
Catalyst Decomposition	Lower the reaction temperature or reduce the reaction time. Use a more stable palladium precatalyst or a higher ligand-to-metal ratio.
Presence of Water	Ensure all reagents and solvents are rigorously dried.
Incorrect Base	Some bases can promote side reactions. If using an alkoxide base, ensure it is anhydrous.

Suzuki-Miyaura Coupling

Issue 1: Low Yield of the Desired Biaryl Product

Potential Cause	Troubleshooting Step
Protodeboronation of the Boronic Acid	This is the cleavage of the C-B bond before transmetalation. Use a more stable boronic acid derivative, such as a pinacol ester or a trifluoroborate salt. Running the reaction under anhydrous conditions can also help.
Poor Catalyst Activity	For challenging aryl chlorides, consider more active catalyst systems. Palladium catalysts with bulky phosphine ligands like SPhos or palladacycle-based catalysts such as CataCXium® A can be effective.
Inefficient Transmetalation	Ensure the base is sufficiently strong to activate the organoboron reagent. Cesium carbonate or potassium phosphate are often more effective than potassium carbonate.

Issue 2: Homocoupling of the Boronic Acid

Potential Cause	Troubleshooting Step
Oxygen in the Reaction Mixture	Thoroughly degas the reaction mixture and maintain a strict inert atmosphere (argon or nitrogen).
High Catalyst Loading	Reduce the palladium catalyst loading.
High Temperature	Lower the reaction temperature.

Data Presentation

The following tables summarize typical starting conditions for catalyst systems in Buchwald-Hartwig amination and Suzuki-Miyaura coupling reactions with substrates analogous to 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline. These should be considered as starting points for optimization.

Table 1: Typical Reaction Parameters for Buchwald-Hartwig Amination of Polychlorinated Anilines

Parameter	Recommended Range	Notes
Palladium Precatalyst	Pd(OAc)₂, Pd₂(dba)₃	1-5 mol%
Ligand	XPhos, RuPhos, BrettPhos	1.2 - 2 times the mol% of Pd
Base	NaOtBu, LHMDS	1.5 - 2.5 equivalents
Solvent	Toluene, Dioxane (anhydrous)	0.1 - 0.5 M concentration
Temperature	80 - 120 °C
Reaction Time	2 - 24 hours	Monitor by TLC or LC-MS

Table 2: Typical Reaction Parameters for Suzuki-Miyaura Coupling of Polychlorinated Anilines

Parameter	Recommended Range	Notes
Palladium Catalyst	Pd(PPh₃)₄, PdCl₂(dppf), Pd₂(dba)₃ with ligand	1-5 mol%
Ligand (if applicable)	SPhos, CataCXium® A	1.2 - 2 times the mol% of Pd
Boron Reagent	Arylboronic acid, Arylboronic ester	1.1 - 1.5 equivalents
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	2 - 3 equivalents
Solvent	Dioxane/Water, Toluene/Water (e.g., 4:1)	0.1 - 0.5 M concentration
Temperature	80 - 110 °C
Reaction Time	2 - 24 hours	Monitor by TLC or LC-MS

Experimental Protocols

Protocol 1: General Procedure for Buchwald-Hartwig Amination

This protocol is a general starting point and may require optimization for specific amines.

• Reaction Setup: In a glovebox or under a stream of inert gas, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the phosphine ligand (e.g., XPhos, 2-4 mol%) to an oven-dried Schlenk tube equipped with a magnetic stir bar.

• Addition of Reagents: Add the base (e.g., sodium tert-butoxide, 1.2-1.5 equivalents), 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline (1.0 equivalent), and the amine coupling partner (1.1-1.2 equivalents).

• Solvent Addition: Add anhydrous solvent (e.g., toluene) via syringe to achieve a concentration of 0.1-0.5 M with respect to the aniline.

• Reaction Conditions: Seal the Schlenk tube and heat the reaction mixture to 80-110 °C with vigorous stirring for 2-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification: Upon completion, cool the reaction to room temperature. Quench the reaction with water or a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography.

Protocol 2: General Procedure for Suzuki-Miyaura Coupling

This protocol is a general starting point and may require optimization for specific boronic acids/esters.

• Reaction Setup: To a dry round-bottom flask or reaction vial, add 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline (1.0 equivalent), the arylboronic acid or ester (1.2-1.5 equivalents), the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%), and the base (e.g., K₂CO₃, 2-3 equivalents).

• Solvent Addition: Add a degassed solvent mixture (e.g., 4:1 toluene/water) to the flask.

• Inert Atmosphere: Purge the flask with an inert gas (e.g., argon) for 10-15 minutes.

• Reaction Conditions: Heat the reaction mixture to 80-110 °C with vigorous stirring for 2-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification: After cooling to room temperature, dilute the mixture with an organic solvent and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product is then purified by flash column chromatography.

Visualizations

Caption: Experimental workflow for Buchwald-Hartwig amination.

Caption: Experimental workflow for Suzuki-Miyaura coupling.

Caption: Decision workflow for catalyst system selection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to HPLC and GC-MS Analysis for Purity Determination of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

For researchers, scientists, and professionals in drug development, ensuring the purity of chemical intermediates is paramount. This guide provides a comparative overview of two common analytical techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the purity analysis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline. While specific validated methods for this compound are not widely published, this guide outlines robust experimental protocols adapted from the analysis of structurally similar aromatic amines.

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a powerful technique for the separation and quantification of non-volatile and thermally labile compounds. A reversed-phase HPLC (RP-HPLC) method is highly suitable for determining the purity of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline and separating it from potential impurities.

Experimental Protocol: HPLC

A proposed RP-HPLC method is detailed below, based on established methods for similar halogenated anilines.

1. Instrumentation and Columns:

• HPLC system with a UV detector

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

2. Mobile Phase and Gradient Program:

• Mobile Phase A: 0.1% Trifluoroacetic acid in Water

• Mobile Phase B: Acetonitrile

• A gradient elution is recommended to ensure the separation of impurities with a wide range of polarities.

3. Sample Preparation:

• Accurately weigh and dissolve the 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline sample in a suitable diluent (e.g., acetonitrile/water mixture) to a final concentration of approximately 1 mg/mL.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

4. Chromatographic Conditions:

• Injection Volume: 10 µL

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

Data Presentation: HPLC

The following table illustrates how quantitative data from an HPLC purity analysis could be presented.

Parameter	Result
Retention Time of Main Peak	e.g., 8.5 min
Purity by Area %	e.g., 99.5%
Total Impurities	e.g., 0.5%
Limit of Detection (LOD)	e.g., 0.01 µg/mL
Limit of Quantification (LOQ)	e.g., 0.03 µg/mL

HPLC Workflow Diagram

Caption: Workflow for HPLC purity analysis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is an ideal method for the analysis of volatile and thermally stable compounds. Given the structure of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, it is expected to be amenable to GC-MS analysis, which provides both high-resolution separation and definitive mass identification of the main component and any impurities.

Experimental Protocol: GC-MS

The following protocol is adapted from methods used for the analysis of other chlorinated anilines.

1. Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., single quadrupole).

• Capillary column suitable for amine analysis (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

2. GC Conditions:

• Injector Temperature: 250 °C

• Injection Mode: Split (e.g., 20:1 ratio)

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 280 °C

  • Hold: 5 minutes at 280 °C

3. MS Conditions:

• Ion Source Temperature: 230 °C

• Interface Temperature: 280 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: m/z 50-500

4. Sample Preparation:

• Prepare a stock solution of the sample in a volatile solvent like dichloromethane or ethyl acetate at a concentration of approximately 1 mg/mL.

• Perform serial dilutions to achieve a final concentration suitable for GC-MS analysis (e.g., 10 µg/mL).

Data Presentation: GC-MS

Quantitative results from a GC-MS purity analysis can be summarized as follows.

Parameter	Result
Retention Time of Main Peak	e.g., 15.2 min
Purity by Peak Area %	e.g., 99.7%
Major Fragment Ions (m/z)	Provide characteristic ions
Limit of Detection (LOD)	e.g., 5 ng/mL
Limit of Quantification (LOQ)	e.g., 15 ng/mL

GC-MS Workflow Diagram

Caption: Workflow for GC-MS purity analysis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

Comparison of HPLC and GC-MS for Purity Analysis

Feature	HPLC	GC-MS
Principle	Separation based on partitioning between a stationary and a liquid mobile phase.	Separation based on volatility and partitioning with a stationary phase, followed by mass-based detection.
Analyte Suitability	Excellent for non-volatile, high molecular weight, and thermally unstable compounds.	Best for volatile and thermally stable compounds.
Sensitivity	High, especially with sensitive detectors like UV or MS.	Very high, particularly in selected ion monitoring (SIM) mode.
Selectivity	Good, based on chromatographic separation.	Excellent, provides structural information from mass spectra, aiding in impurity identification.
Sample Preparation	Generally straightforward dissolution and filtration.	May require derivatization for non-volatile compounds, but likely not for the target aniline.
Instrumentation Cost	Generally lower than GC-MS.	Higher initial investment and maintenance costs.

Conclusion

Both HPLC and GC-MS are suitable and powerful techniques for the purity assessment of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

• HPLC is a robust and versatile method, particularly for routine quality control, due to its simplicity and applicability to a wide range of potential impurities, including non-volatile ones that might arise from synthesis.

• GC-MS offers superior selectivity and sensitivity, providing not just quantification but also structural confirmation of the main peak and definitive identification of volatile impurities. This makes it an invaluable tool for in-depth analysis and impurity profiling during process development and for reference standard characterization.

The choice between these methods will depend on the specific requirements of the analysis, such as the need for routine QC versus detailed impurity identification, available instrumentation, and the expected nature of potential impurities. For comprehensive characterization, employing both techniques can provide orthogonal data, leading to a more complete and reliable purity assessment.

Comparative Guide to the Quantitative Analysis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of quantitative analytical methodologies for 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, a key intermediate in the synthesis of agrochemicals such as Hexaflumuron.[1] Due to the limited availability of public, peer-reviewed quantitative data specifically for this compound, this guide leverages data from closely related structural analogs, namely 3,4-dichloroaniline (3,4-DCA) and 3,5-dichloroaniline (3,5-DCA), to provide a robust comparative framework. The primary analytical techniques discussed are High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), which are standard methods for the analysis of halogenated organic compounds.[2][3]

Physicochemical Properties

A foundational aspect of developing any quantitative analytical method is understanding the physicochemical properties of the target analyte.

Property	3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline	3,5-Dichloroaniline (Analog)
CAS Number	104147-32-2[4]	626-43-7
Molecular Formula	C₈H₅Cl₂F₄NO[4]	C₆H₅Cl₂N
Molecular Weight	278.03 g/mol [5]	162.01 g/mol
Appearance	White to off-white crystalline solid[5]	-
Melting Point	72-76°C[5]	-
Solubility	Soluble in organic solvents (THF, DCM); insoluble in water.[5]	-

Quantitative Method Performance: A Comparative Analysis

Table 1: Comparison of HPLC-MS/MS Performance for Dichloroaniline Isomers

Parameter	3,4-Dichloroaniline (3,4-DCA)	3,5-Dichloroaniline (3,5-DCA)
Linear Range	0.001–1.000 mg/L	0.001–1.000 mg/L
Correlation Coefficient (R²)	> 0.996	> 0.996
Limit of Detection (LOD)	0.6 µg/kg	1.0 µg/kg
Limit of Quantitation (LOQ)	2.0 µg/kg	3.0 µg/kg
Recovery (at 0.001-1.000 mg/kg)	75.3–86.0%	78.2–98.1%
Relative Standard Deviation (RSD)	2.1–8.5%	1.4–11.9%
Data sourced from a study on determination in chive samples.[6][7][8]

Gas Chromatography is another powerful technique for the analysis of halogenated anilines.[3][9] While specific quantitative data from a single study is not available for direct comparison in the table, GC-MS offers high chromatographic resolution and is a standard method for such compounds.[3] The choice between HPLC and GC often depends on the analyte's volatility and thermal stability. Given the target compound's structure, both methods are viable.

Experimental Protocols

Detailed and reproducible experimental procedures are critical for successful quantitative analysis.[10] The following are detailed protocols for HPLC-MS/MS and GC-MS, adapted for the analysis of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

Protocol 1: HPLC-MS/MS Analysis

This protocol is adapted from a validated method for the simultaneous determination of 3,4-DCA and 3,5-DCA.[6][7]

1. Sample Preparation (Modified QuEChERS)

• Weigh 5 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Vortex for 1 minute.

• Add 4 g of anhydrous MgSO₄ and 1 g of NaCl, vortex immediately for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Take a 1.5 mL aliquot of the supernatant and add it to a purification tube containing 150 mg of MgSO₄, 50 mg of PSA (primary secondary amine), and 50 mg of C18.

• Vortex for 1 minute and centrifuge at 10000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial for analysis.

2. HPLC-MS/MS Instrumentation and Conditions

• HPLC System: Standard HPLC system with a binary pump and autosampler.

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to ensure separation from matrix interferences (e.g., start at 10% B, ramp to 90% B over 5 minutes, hold for 2 minutes, return to initial conditions).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ion Source: Electrospray ionization (ESI) in positive ion mode.

• MRM Transitions: Specific precursor-to-product ion transitions would need to be determined for 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline by infusing a standard solution.

Protocol 2: GC-MS Analysis

This protocol provides a general framework for the analysis of volatile or semi-volatile halogenated anilines.[10]

1. Sample Preparation (Solvent Extraction)

• Prepare a dilute solution of the sample (~1 mg/mL) in a suitable organic solvent like acetone or dichloromethane.[10]

• If necessary, perform a solvent exchange into a more GC-compatible solvent like toluene.[9]

• For complex matrices, a cleanup step using Florisil or Gel Permeation Chromatography may be required.[9]

2. GC-MS Instrumentation and Conditions

• GC System: Gas chromatograph with a capillary column inlet.

• Injector: Split/splitless injector, set to 250 °C.[10]

• Column: A 30 m x 0.25 mm ID capillary column with a 5% phenyl polydimethylsiloxane stationary phase is recommended.[10]

• Oven Temperature Program: Start at 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer: Quadrupole mass spectrometer.

• Ion Source: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Scan a mass range appropriate for the compound and its expected fragments (e.g., m/z 50-350).[10]

• Data Analysis: Identify the compound based on its retention time and the mass spectrum of the chromatographic peak, paying attention to the molecular ion and isotopic patterns from the chlorine atoms.[10]

Visualized Workflows and Logic

To aid in the conceptualization of the analytical processes, the following diagrams illustrate a typical workflow and a decision-making process for method selection.

Caption: General workflow for quantitative analysis of aniline derivatives.

Caption: Decision tree for selecting an appropriate analytical method.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. pschemicals.com [pschemicals.com]
• 5. Manufacturer Supply 3, 5-Dichloro-4- (1, 1, 2, 2-tetrafluoroethoxy) Aniline 104147-32-2 - 3 5-Dichloro-4- (1 1 2 2-tetrafluoroethoxy) and 1 1 2 2-tetrafluoroethoxy) Benzenamine; [jsxinsu.en.made-in-china.com]
• 6. Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. epa.gov [epa.gov]
• 10. benchchem.com [benchchem.com]

Comparative Analysis of Herbicidal Activity in Aniline Derivatives: A Focus on 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline Analogs

A comprehensive review of available scientific literature and patent filings reveals a notable absence of specific public data on the herbicidal activity of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline and its direct derivatives. However, by examining structurally similar halogenated and polyfluoroalkoxy-substituted aniline compounds, we can infer potential herbicidal profiles and guide future research in this chemical space.

This guide synthesizes findings from related aniline-based herbicides to provide a comparative framework. The data presented herein is extrapolated from studies on analogous compounds and serves as a predictive tool for researchers and professionals in drug and herbicide development.

Quantitative Herbicidal Activity of Analogous Aniline Derivatives

The following table summarizes the herbicidal efficacy of various aniline derivatives against common weed species. This data, sourced from studies on compounds with similar structural motifs, offers a baseline for predicting the potential activity of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline derivatives.

Compound Class	Derivative Example	Target Weed(s)	Concentration/Dosage	Inhibition (%)	Reference
Anilide Derivatives	Anilide 4d	Amaranthus retroflexus	100 µg/mL	> 80% (Root Growth)	[1]
Anilide 4e	Amaranthus retroflexus	100 µg/mL	> 80% (Root Growth)	[1]
Aniline Thiourea Derivatives	Compound 4j	Brassica napus	100 mg/L	98% (Root Growth)	[2][3]
Compound 4l	Brassica napus	100 mg/L	96% (Root Growth)	[2][3]
Picolinic Acid Derivatives	Compound S202	Arabidopsis thaliana	0.5 µmol/L	78.4% (Root Growth)

Experimental Protocols for Herbicidal Activity Screening

To ensure robust and reproducible results in the evaluation of novel herbicidal compounds, standardized experimental protocols are essential. The following methodologies are representative of those used in the screening of aniline-based herbicides.

1. Seed Germination and Root Growth Inhibition Assay:

• Preparation of Test Solutions: The test compound is dissolved in a suitable solvent (e.g., DMSO) and then diluted with distilled water to the desired concentrations. A blank control containing the same concentration of the solvent is also prepared.

• Seed Plating: Seeds of the target weed species (e.g., Brassica napus, Amaranthus retroflexus) are surface-sterilized and placed on filter paper in petri dishes.

• Treatment Application: A specific volume of the test solution is added to each petri dish.

• Incubation: The petri dishes are incubated in a controlled environment (e.g., 25°C, 16h light/8h dark photoperiod) for a defined period (e.g., 7 days).

• Data Collection: After the incubation period, the germination rate and root length of the seedlings are measured. The percentage of inhibition is calculated relative to the blank control.

2. Whole-Plant Pot Assay (Pre- and Post-emergence):

• Plant Cultivation: The target weed species are grown in pots containing a standardized soil mixture in a greenhouse.

• Treatment Application:

  • Pre-emergence: The test compound is applied to the soil surface immediately after sowing the seeds.

  • Post-emergence: The test compound is applied to the foliage of the plants at a specific growth stage (e.g., 2-3 leaf stage).

• Evaluation: The plants are observed for a set period (e.g., 21 days) after treatment. Herbicidal injury is assessed visually and rated on a scale (e.g., 0% = no effect, 100% = complete kill). Fresh or dry weight of the plants can also be measured for a quantitative assessment.

Potential Mechanism of Action: A Proposed Signaling Pathway

While the precise mechanism of action for 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline derivatives is unknown, many aniline-based herbicides are known to inhibit specific enzymes in vital metabolic pathways of plants. One common target is Acetohydroxyacid Synthase (AHAS), a key enzyme in the biosynthesis of branched-chain amino acids. The following diagram illustrates a hypothetical signaling pathway for the herbicidal action of an AHAS-inhibiting aniline derivative.

References

• 1. Design and Synthesis of an Aniline Derivative with Biological Activity on Heart Failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Study on Design, Synthesis and Herbicidal Activity of Novel 4-Amino-6-(5-Aryl-Substituted-1-Pyrazolyl)-3-Chloro-5-Fluoro-2-Picolinic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Structure-Activity Relationship of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline Analogs: A Comparative Guide

A comprehensive review of publicly available scientific literature and patent databases reveals a notable absence of specific structure-activity relationship (SAR) studies for a series of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline analogs. While this particular substituted aniline is available as a chemical intermediate, dedicated research detailing the systematic modification of its structure to probe and optimize biological activity is not presently in the public domain.

This guide, therefore, aims to provide a foundational understanding of the potential SAR of this compound class by examining related structures and the general principles of halogenated aniline bioactivity. The information presented is inferred from broader studies on insecticidal, herbicidal, and other biologically active aniline derivatives.

Hypothetical Structure-Activity Relationship Framework

Based on the analysis of structurally related compounds, a hypothetical SAR framework for 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline analogs can be proposed. The core structure can be divided into three key regions for potential modification and SAR exploration: the aniline ring, the dichloro substitution pattern, and the tetrafluoroethoxy side chain.

Caption: Key regions for potential SAR studies of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

Data from Related Halogenated Anilines

While direct quantitative data for the target compound's analogs is unavailable, studies on other halogenated anilines in the context of pesticide research provide valuable insights. The following table summarizes general trends observed in related chemical series. It is crucial to note that these are general observations and may not directly translate to the specific target scaffold.

Structural Modification	General Observation on Biological Activity (in related series)	Rationale/Hypothesis
Aniline Ring Position	The relative position of the amino group to other substituents is critical for receptor binding.	Isomeric changes can drastically alter the molecule's 3D conformation and its fit within a biological target's active site.
Number & Position of Halogens	Often, a specific number and arrangement of halogens are optimal for activity. Both increases and decreases in halogenation can reduce efficacy.	Halogens influence the electronic properties (electron-withdrawing nature) and lipophilicity of the molecule, which are key for target interaction and cell membrane penetration.
Type of Halogen	Substitution of chlorine with other halogens (e.g., bromine, fluorine) can modulate activity.	The size, electronegativity, and ability to form halogen bonds differ between halogens, impacting binding affinity.
Alkoxy Chain Modification	The length and degree of fluorination of the ether side chain can affect potency and metabolic stability.	Fluorination often increases metabolic stability and can enhance binding interactions. Chain length affects lipophilicity and spatial arrangement.

Experimental Protocols for SAR Studies

Should a research program be initiated for this class of compounds, the following experimental workflow would be typical for establishing a robust SAR.

Caption: A typical experimental workflow for a structure-activity relationship study.

General Synthetic Approach

The synthesis of analogs would likely start from commercially available substituted phenols or anilines. For instance, modifications to the tetrafluoroethoxy group could be achieved by reacting 2,6-dichloro-4-aminophenol with various fluorinated alkylating agents. Changes to the aniline ring would involve starting with different substituted aniline precursors.

Biological Assays

The choice of biological assays would depend on the intended application. For insecticidal activity, assays against common agricultural pests like aphids, caterpillars, or beetles would be employed. For herbicidal activity, pre- and post-emergence assays on various weed and crop species would be necessary. Initial high-throughput screening would identify active compounds, followed by more detailed dose-response studies to determine potency (e.g., LC50, EC50).

Potential Signaling Pathways

Given that many halogenated anilines exhibit their biological effects by interfering with fundamental cellular processes in pests, a hypothetical signaling pathway that could be investigated is the disruption of mitochondrial respiration.

Caption: A hypothetical signaling pathway showing the disruption of mitochondrial respiration.

Many pesticides function by inhibiting the electron transport chain, leading to a decrease in ATP production and an increase in reactive oxygen species, ultimately triggering cell death. Investigating the effect of these aniline analogs on mitochondrial function would be a logical starting point for mechanism of action studies.

Conclusion

While a specific and detailed structure-activity relationship guide for 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline analogs cannot be constructed from the currently available public data, this guide provides a framework for how such a study could be approached. By leveraging knowledge from related classes of halogenated anilines, researchers can formulate hypotheses about the key structural determinants of biological activity for this compound. Future research is necessary to synthesize and test a library of analogs to establish a quantitative and predictive SAR for this chemical scaffold.

Efficacy of fungicides based on 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline vs. commercial standards

For the attention of: Researchers, scientists, and drug development professionals.

This guide provides a comparative framework for evaluating the potential fungicidal efficacy of the novel compound 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline. Direct experimental data comparing this specific molecule to commercial standards is not publicly available at this time. However, based on the known fungicidal properties of structurally related aniline derivatives, this document outlines a comprehensive methodology for such a comparison. Aniline derivatives are known precursors in the synthesis of various agrochemicals, including fungicides, indicating the potential for this compound class in crop protection.

Overview of Fungicidal Aniline Derivatives

Research into novel fungicides has explored various aniline derivatives, revealing that specific substitutions on the phenyl ring can confer significant antifungal activity. For instance, certain diphenylamine and N-phenyl amide compounds have demonstrated efficacy against a range of plant pathogens. The presence of halogen and fluoroalkyl groups, such as those in 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, is a common feature in many modern agrochemicals, often enhancing their biological activity and stability. Studies on related compounds have shown activity against diseases such as cucumber downy mildew and various other plant pathogenic fungi. Therefore, a structured experimental approach is warranted to determine the specific attributes of this novel aniline derivative.

Proposed Experimental Protocol for Efficacy Evaluation

To ascertain the fungicidal efficacy of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, a series of controlled experiments are proposed. The following protocol is designed to compare its performance against established commercial fungicides for the control of two economically significant plant diseases: potato late blight (Phytophthora infestans) and grape downy mildew (Plasmopara viticola).

1. Test Compound and Commercial Standards:

• Test Compound: 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, formulated as a wettable powder (WP) or emulsifiable concentrate (EC).

• Commercial Standards for Potato Late Blight:

  • Mancozeb (e.g., Dithane) - A broad-spectrum protectant fungicide.

  • Chlorothalonil (e.g., Bravo) - Another widely used protectant fungicide.

  • Mandipropamid - A translaminar fungicide with activity against oomycetes.

• Commercial Standards for Grape Downy Mildew:

  • Captan - A protective fungicide.

  • Ametoctradin + Dimethomorph (e.g., Zampro) - A combination of a respiratory chain inhibitor and a carboxylic acid amide.

  • Fosetyl-al - A systemic fungicide.

2. Plant Material and Pathogen Inoculation:

• Potato: Disease-susceptible potato plants (e.g., var. 'Bintje') will be grown in a controlled environment (greenhouse). Plants will be inoculated with a zoospore suspension of Phytophthora infestans.

• Grapevine: Young, potted grapevine plants (e.g., var. 'Chardonnay') will be used. Inoculation will be performed by spraying a suspension of Plasmopara viticola sporangia on the abaxial leaf surfaces.

3. Fungicide Application:

• Fungicides will be applied as a foliar spray at recommended field rates and at a series of dilutions (e.g., 0.1x, 0.5x, 1x, 2x the recommended rate) to determine dose-response relationships.

• Applications will be made both preventatively (24 hours before inoculation) and curatively (24 hours after inoculation) to assess the mode of action.

• A control group will be sprayed with water only.

4. Experimental Design and Data Collection:

• The experiment will be laid out in a randomized complete block design with multiple replications for each treatment.

• Disease severity will be assessed visually at regular intervals (e.g., 7, 14, and 21 days post-inoculation) using a standardized rating scale (e.g., percentage of leaf area affected).

• Data on phytotoxicity, if any, will also be recorded.

5. Data Analysis:

• The percentage of disease control will be calculated for each treatment relative to the untreated control.

• The collected data will be subjected to Analysis of Variance (ANOVA), and treatment means will be compared using a suitable post-hoc test (e.g., Tukey's HSD).

Comparative Data Presentation

The following tables provide a template for summarizing the quantitative data that would be generated from the proposed experiments.

Table 1: Efficacy against Potato Late Blight (Phytophthora infestans)

Treatment	Application Rate (g a.i./ha)	Disease Severity (%) (14 DAI)	Disease Control (%)
Untreated Control	-	Data	0
3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline	Rate 1	Data	Data
Rate 2	Data	Data
Mancozeb	Standard Rate	Data	Data
Chlorothalonil	Standard Rate	Data	Data
Mandipropamid	Standard Rate	Data	Data

Table 2: Efficacy against Grape Downy Mildew (Plasmopara viticola)

Treatment	Application Rate (g a.i./ha)	Disease Severity (%) (14 DAI)	Disease Control (%)
Untreated Control	-	Data	0
3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline	Rate 1	Data	Data
Rate 2	Data	Data
Captan	Standard Rate	Data	Data
Ametoctradin + Dimethomorph	Standard Rate	Data	Data
Fosetyl-al	Standard Rate	Data	Data

Visualizing the Experimental Workflow

The logical flow of the proposed experimental protocol can be visualized as follows:

Caption: Proposed experimental workflow for fungicide efficacy testing.

Toxicological Profile of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline and its Metabolites: A Comparative Guide

Introduction to Read-Across Toxicology

Read-across is a scientific method used to predict the properties of a "target" substance by using data from one or more structurally similar "source" chemicals. This approach is a key component of modern chemical safety assessment, aiming to fill data gaps while reducing the need for animal testing. The validity of a read-across argument relies on a clear justification of the similarity between the source and target compounds, considering their structure, functional groups, reactivity, and metabolic pathways.

In this guide, 3,5-Dichloroaniline (3,5-DCA) is used as the source compound due to the shared dichlorinated aniline core with 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

Toxicological Profile of 3,5-Dichloroaniline (3,5-DCA)

3,5-DCA is recognized as a potent nephrotoxicant, both in vivo and in vitro.[1] Its toxicity is not limited to the kidneys, with reported adverse effects on the hematopoietic system, spleen, and liver.[1]

Acute Toxicity

Acute exposure to dichloroaniline isomers is associated with the induction of methemoglobinemia, leading to cyanosis, fatigue, and dyspnea.[2] In studies with Sprague-Dawley rats, a single intraperitoneal injection of 3,5-DCA at a dose of 0.8 mmol/kg resulted in nephrotoxicity, characterized by decreased urine volume and osmolality, increased proteinuria, and elevated blood urea nitrogen (BUN) concentration.[3] A dose of 1.0 mmol/kg was lethal to most of the treated rats within 48 hours.[3]

Organ-Specific Toxicity

• Nephrotoxicity: 3,5-DCA is considered the most potent nephrotoxicant among the dichloroaniline isomers.[1][2] Its toxicity is linked to the metabolic activation to reactive intermediates within the kidney.

• Hematotoxicity: A primary toxic effect of dichloroanilines is the formation of methemoglobin, which impairs oxygen transport in the blood.[2][4]

• Hepatotoxicity: Increased plasma alanine transaminase (ALT) activity has been observed following 3,5-DCA administration, indicating liver damage.[4][5]

Metabolism and Metabolite Toxicity of 3,5-DCA

The toxicity of 3,5-DCA is largely attributed to its biotransformation into reactive metabolites. The proposed metabolic pathway involves N-oxidation, N-acetylation, and ring hydroxylation.[1] N-oxidation is considered a primary bioactivation pathway leading to nephrotoxic metabolites, while N-acetylation is generally viewed as a detoxification pathway.[1]

Key metabolites of 3,5-DCA that have been studied include:

• 3,5-Dichlorophenylhydroxylamine (3,5-DCPHA): The most potent nephrotoxic metabolite identified in in vitro studies.[1]

• 3,5-Dichloronitrobenzene (3,5-DCNB): Exhibits intermediate nephrotoxic potential.[1]

• 3,5-Dichloroacetanilide (3,5-DCAA): Considered non-cytotoxic.[1]

• 2-Amino-4,6-dichlorophenol (2-A-4,6-DCP): Found to be non-cytotoxic in isolated kidney cells.[1]

The following table summarizes the in vitro cytotoxicity of 3,5-DCA metabolites in isolated kidney cells from Fischer 344 rats.

Metabolite	Concentration (mM)	Incubation Time (min)	Cytotoxicity (LDH Release)
3,5-DCAA	0 - 1.5	60, 90	No significant increase
2-A-4,6-DCP	0 - 1.5	60, 90	No significant increase
3,5-DCNB	1.0, 1.5	90	Significant increase
1.5	60	Significant increase
3,5-DCPHA	≥ 0.25	60, 90	Significant increase

Data extracted from in vitro studies on isolated kidney cells.[1]

Experimental Protocols

In Vitro Cytotoxicity Assessment of 3,5-DCA Metabolites in Isolated Kidney Cells (IKC)

This protocol describes the methodology used to assess the nephrotoxic potential of 3,5-DCA metabolites.

• Cell Isolation: Isolated kidney cells (IKC) are obtained from male Fischer 344 rats.

• Cell Culture: IKC (approximately 4 million cells/mL) are suspended in a suitable buffer.

• Compound Exposure: The cells are exposed to various concentrations of the test metabolites (e.g., 0-1.5 mM) or a vehicle control for specific time periods (e.g., up to 90 minutes).

• Cytotoxicity Measurement: Cell viability is assessed by measuring the release of lactate dehydrogenase (LDH) into the cell culture medium. A significant increase in LDH release compared to the control indicates cytotoxicity.[1]

MTT Assay for General Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.

• Cell Plating: Seed cells in a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells per well and allow them to adhere overnight.[6]

• Compound Treatment: Prepare serial dilutions of the test compound in the culture medium. Replace the existing medium with 100 µL of the compound dilutions. Include vehicle and positive controls. Incubate for 24, 48, or 72 hours.[7]

• MTT Addition: Add MTT solution to each well and incubate for a period to allow the formation of formazan crystals by metabolically active cells.

• Solubilization: Add a solubilization buffer to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The amount of formazan produced is proportional to the number of viable cells.[6]

Visualizations

Caption: Proposed biotransformation pathway of 3,5-Dichloroaniline (3,5-DCA).

Caption: General experimental workflow for in vitro cytotoxicity testing.

Conclusion

While a comprehensive toxicological profile for 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline is not currently available, the data on the structurally similar compound, 3,5-Dichloroaniline, suggests potential for nephrotoxicity, hematotoxicity, and hepatotoxicity. The toxicity of 3,5-DCA is closely linked to its metabolic activation. The presence of the 1,1,2,2-tetrafluoroethoxy substituent in the target compound could significantly alter its absorption, distribution, metabolism, and excretion (ADME) profile, and consequently, its toxicity. Therefore, dedicated empirical studies are essential to accurately determine the toxicological profile of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline and its metabolites for a reliable risk assessment.

References

• 1. mdpi.com [mdpi.com]
• 2. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 3. 3,5-Dichloroaniline-induced nephrotoxicity in the Sprague-Dawley rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 3,5-Dichloroaniline | C6H5Cl2N | CID 12281 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3,5-Dichloroaniline toxicity in Fischer 344 rats pretreated with inhibitors and inducers of cytochrome P450 [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

The Fluorine Advantage: A Comparative Analysis of Fluorinated Anilines in Agrochemicals

For Researchers, Scientists, and Drug Development Professionals: An in-depth look at how the strategic incorporation of fluorine into aniline-based compounds is revolutionizing pest management. This guide provides a comparative analysis of their performance, supported by experimental data and detailed protocols.

The introduction of fluorine into aniline moieties has become a cornerstone of modern agrochemical design, imparting unique physicochemical properties that enhance biological activity, metabolic stability, and target specificity. This guide explores the comparative efficacy of various fluorinated anilines, delving into their synthesis, mode of action, and metabolic fate.

Comparative Efficacy of Fluorinated Anilines

The substitution of hydrogen with fluorine on an aniline ring can dramatically influence the efficacy of an agrochemical. The position and number of fluorine atoms are critical in determining the compound's insecticidal or herbicidal activity. A prime example is the class of anthranilic diamide insecticides, which includes commercially successful products like chlorantraniliprole. These compounds are potent activators of insect ryanodine receptors (RyRs), leading to uncontrolled calcium release from muscle cells, paralysis, and ultimately, insect death[1][2][3][4].

Recent research into novel anthranilic diamides containing a fluoroaniline moiety has demonstrated the significant impact of fluorine substitution on insecticidal potency against major agricultural pests. The following table summarizes the comparative insecticidal activity of newly synthesized compounds against the diamondback moth (Plutella xylostella), a notoriously difficult pest to control.

Compound ID	Aniline Moiety	LC50 (mg L-1) vs. P. xylostella	Relative Potency vs. Chlorantraniliprole
Chlorantraniliprole	2-chloro-4-bromo-6-methylaniline derivative	0.08	1.0
II-l	4-fluoroaniline derivative	0.01	8.0
II-y	3,4-difluoroaniline derivative	0.044	1.8
II-z	2,4-difluoroaniline derivative	0.017	4.7
Data sourced from Ren et al., 2022.[5]

As the data indicates, specific fluorination patterns on the aniline ring can lead to a substantial increase in insecticidal activity compared to the benchmark, chlorantraniliprole. For instance, compound II-l , with a 4-fluoroaniline moiety, exhibited an eight-fold higher potency against P. xylostella[5].

Experimental Protocols

To provide a practical framework for researchers, this section details the methodologies for the synthesis of a key fluorinated aniline-based agrochemical and a standard bioassay for evaluating insecticidal efficacy.

Synthesis of Chlorantraniliprole

Chlorantraniliprole is a widely used insecticide derived from a substituted aniline. Its synthesis is a multi-step process involving the preparation of two key intermediates, which are then coupled to form the final product[6][7][8][9][10].

Intermediate 1: 2-amino-5-chloro-N,3-dimethylbenzamide

• Chlorination and Cyclization: 2-amino-3-methylbenzoic acid is treated with a chlorinating agent and undergoes cyclization to form a benzoxazinone intermediate.

• Aminolysis: The benzoxazinone intermediate is then reacted with methylamine to yield 2-amino-5-chloro-N,3-dimethylbenzamide.

Intermediate 2: 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid

• Hydrazine Substitution: 2,3-Dichloropyridine is reacted with hydrazine hydrate to form (3-chloropyridin-2-yl)-hydrazine.

• Cyclization: The hydrazine derivative is then cyclized with a suitable reagent, such as diethyl maleate, to form a pyrazoline intermediate.

• Oxidation, Bromination, and Hydrolysis: The pyrazoline intermediate undergoes a series of reactions, including oxidation, bromination, and hydrolysis, to yield the final carboxylic acid intermediate.

Final Coupling Reaction

• Amide Coupling: The two intermediates are coupled using a suitable coupling agent, such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide), to form chlorantraniliprole. The reaction is typically carried out in an organic solvent at low temperatures.

• Work-up and Purification: The crude product is then purified through extraction and recrystallization to yield the final, pure chlorantraniliprole.

Insecticidal Bioassay: Leaf-Dip Method for Plutella xylostella

This protocol is a standard method for assessing the efficacy of insecticides against leaf-feeding insects like the diamondback moth[11][12][13][14].

• Preparation of Test Solutions: A stock solution of the test compound is prepared in a suitable solvent and then serially diluted to obtain a range of concentrations. A control solution (solvent only) is also prepared.

• Leaf Treatment: Cabbage leaf discs are dipped into each test solution for a set period (e.g., 10 seconds) with gentle agitation. The treated leaves are then allowed to air dry.

• Insect Exposure: Second or third instar larvae of P. xylostella are placed on the treated leaf discs in a petri dish or a similar container. A minimum of 10-20 larvae per replicate and at least three replicates per concentration are recommended.

• Incubation: The containers are maintained under controlled conditions of temperature, humidity, and light for a specified period (e.g., 48-72 hours).

• Mortality Assessment: The number of dead larvae is recorded for each concentration. Larvae that are unable to move when prodded are considered dead.

• Data Analysis: The mortality data is corrected for control mortality using Abbott's formula. The LC50 (lethal concentration to kill 50% of the population) is then calculated using probit analysis.

Visualizing Molecular Interactions and Processes

To better understand the mechanisms underlying the action of fluorinated anilines in agrochemicals, the following diagrams illustrate key pathways and workflows.

Caption: Synthetic pathway of Chlorantraniliprole.

Caption: Mode of action of diamide insecticides.

Caption: General metabolic pathway of fluorinated anilines in insects.

Environmental Considerations

While fluorinated anilines offer significant advantages in agrochemical performance, their environmental fate is a critical consideration. The strong carbon-fluorine bond contributes to their stability and persistence in the environment[15][16][17][18]. For example, chlorantraniliprole has a long half-life in soil, ranging from 52 to 1,130 days[19]. This persistence necessitates careful management to mitigate potential long-term environmental impacts.

The metabolic breakdown of these compounds in target and non-target organisms is also an area of active research. In insects, metabolism primarily occurs through Phase I (oxidation via cytochrome P450s) and Phase II (conjugation via glutathione S-transferases and other enzymes) pathways, leading to detoxification and excretion[20][21][22][23]. Understanding these metabolic pathways is crucial for managing insecticide resistance and assessing the potential for bioaccumulation in the food chain.

References

• 1. gpnmag.com [gpnmag.com]
• 2. Insect ryanodine receptors: molecular targets for novel pest control chemicals - ProQuest [proquest.com]
• 3. Cryo-EM structures of ryanodine receptors and diamide insecticides reveal the mechanisms of selectivity and resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Novel Fluorinated Aniline Anthranilic Diamides Improved Insecticidal Activity Targeting the Ryanodine Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Method for synthesizing chlorantraniliprole - Eureka | Patsnap [eureka.patsnap.com]
• 8. Chlorantraniliprole preparation method - Patent CN-103058993-A - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. PROCESS FOR PREPARING CHLORANTRANILIPROLE | TREA [trea.com]
• 10. CN101717395A - Synthesis method of chlorantraniliprole pesticide - Google Patents [patents.google.com]
• 11. irac-online.org [irac-online.org]
• 12. irac-online.org [irac-online.org]
• 13. researchgate.net [researchgate.net]
• 14. journals.co.za [journals.co.za]
• 15. Revisiting pesticide pollution: The case of fluorinated pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pfasfree.org.uk [pfasfree.org.uk]
• 17. The Lethal and Sub-Lethal Effects of Fluorinated and Copper-Based Pesticides—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 18. ipminstitute.org [ipminstitute.org]
• 19. Chlorantraniliprole Fact Sheet [npic.orst.edu]
• 20. benchchem.com [benchchem.com]
• 21. Chronic sublethal exposure to chlorantraniliprole inhibits growth and development by disrupting the sugar and fatty acid metabolism in Spodoptera frugiperda - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. mdpi.com [mdpi.com]

Comprehensive Review of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline and its Derivatives: A Survey of Publicly Available Research

A thorough investigation of scientific literature and chemical databases reveals a significant gap in publicly available in-vitro and in-vivo studies for a series of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline derivatives. While the parent compound is documented as a key chemical intermediate, comprehensive biological data and comparative studies on its derivatives are not available in the public domain.

Currently, information on 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline is largely confined to its synthesis and its role as a building block in the creation of other molecules, such as the insecticide Hexaflumuron. Chemical suppliers list the compound, providing basic physicochemical properties, but do not offer any biological activity data.

The absence of published research on the in-vitro and in-vivo activities of a series of these derivatives prevents the creation of a detailed comparison guide as requested. Such a guide would require access to experimental data that includes, but is not limited to:

• Quantitative Biological Data: Metrics such as IC50 and EC50 values, pharmacokinetic profiles, and efficacy results from various biological assays.

• Detailed Experimental Protocols: Methodologies for the synthesis of derivatives, and the procedures for in-vitro and in-vivo testing.

• Mechanistic Information: Data on signaling pathways and mechanisms of action.

Without this foundational research, it is not possible to generate the requested data tables, experimental protocols, or visualizations of signaling pathways.

For researchers, scientists, and drug development professionals interested in this class of compounds, this represents an unexplored area of chemical space. Future research could focus on the synthesis of a library of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline derivatives and their subsequent screening for various biological activities. Such studies would be essential to uncover any potential therapeutic applications and to understand the structure-activity relationships within this chemical family.

Below is a conceptual workflow that could be adopted for future studies on these compounds, represented as a DOT script diagram.

Caption: Conceptual workflow for the discovery and development of novel chemical entities.

Safety & Regulatory Compliance

Personal protective equipment for handling 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and disposal of 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline (CAS No. 104147-32-2). Adherence to these procedures is paramount for ensuring laboratory safety and environmental protection. This compound is classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects[1]. Information from analogous halogenated anilines strongly suggests that it should also be treated as toxic upon skin contact and inhalation.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

Scenario	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Routine weighing and solution preparation in a fume hood	Safety glasses with side shields or chemical splash goggles.	Chemical-resistant gloves (e.g., Butyl rubber, Neoprene, PVA, or Viton). Nitrile gloves are not recommended for prolonged use with aniline compounds[2].	Fully buttoned laboratory coat.	Not generally required if work is performed in a certified chemical fume hood.
Transferring large quantities or potential for splashing	Face shield in addition to chemical splash goggles.	Double gloving with compatible chemical-resistant gloves.	Chemical-resistant apron over a laboratory coat.	A NIOSH-approved respirator with organic vapor cartridges may be necessary if ventilation is inadequate.
Cleaning up small spills	Chemical splash goggles and face shield.	Heavy-duty chemical-resistant gloves (e.g., Butyl rubber, Viton).	Chemical-resistant apron or coveralls.	A NIOSH-approved respirator with organic vapor cartridges.

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Engineering Controls:

• All work with 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline must be conducted in a properly functioning chemical fume hood[2].

• Ensure that an emergency eyewash station and safety shower are readily accessible[3].

• Designate a specific area for handling this compound to minimize the risk of contamination[2].

2. Handling the Chemical:

• Before use, carefully inspect the container for any damage.

• Wear the appropriate PPE as outlined in the table above.

• Avoid direct contact with the skin, eyes, and clothing[4].

• Do not inhale dust or vapors.

• After handling, wash hands thoroughly with soap and water.

3. Storage:

• Store the chemical in a tightly closed container in a cool, dry, and well-ventilated area[2][5].

• Keep away from incompatible materials such as strong oxidizing agents and acids[2].

Disposal Plan

1. Waste Segregation and Collection:

• All waste containing 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, including contaminated labware and PPE, must be collected in a dedicated, properly labeled hazardous waste container.

• Do not dispose of this chemical down the drain, as it is very toxic to aquatic life[1].

2. Disposal Procedure:

• Dispose of the hazardous waste through a licensed and approved waste disposal company[5].

• Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols

Detailed experimental protocols should be developed and reviewed by the institution's Environmental Health and Safety (EHS) department. These protocols should incorporate the safety and handling information provided in this guide.

Visualizations

Caption: Workflow for safely handling 3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline.

Caption: Emergency response procedures for spills or personnel exposure.

References

• 1. Details [hcis.safeworkaustralia.gov.au]
• 2. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 3. fishersci.com [fishersci.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. fishersci.com [fishersci.com]